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  • Product: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine
  • CAS: 1427367-60-9

Core Science & Biosynthesis

Foundational

A Guide to the Medicinal Chemistry of the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Scaffold: Synthesis, Biological Activity, and Future Perspectives

Abstract The imidazo[1,2-a]pyridine core is a quintessential "privileged scaffold" in medicinal chemistry, forming the foundation of numerous therapeutic agents.[1][2][3] Its unique electronic properties, synthetic acces...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The imidazo[1,2-a]pyridine core is a quintessential "privileged scaffold" in medicinal chemistry, forming the foundation of numerous therapeutic agents.[1][2][3] Its unique electronic properties, synthetic accessibility, and ability to form key interactions with biological targets have cemented its importance in drug discovery. This technical guide delves into a specific, highly functionalized derivative: the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine scaffold. We will explore its synthetic pathways, analyze its established and potential applications across various therapeutic areas, and provide detailed protocols for its synthesis and biological evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this versatile core for the creation of novel therapeutics.

The Imidazo[1,2-a]pyridine Core: A Foundation of Therapeutic Success

Nitrogen-containing heterocyclic compounds are a cornerstone of pharmaceutical science, with the imidazo[1,2-a]pyridine structure being a particularly prominent example.[4][5] This fused bicyclic system is present in several marketed drugs, most notably anxiolytics and hypnotics like Zolpidem and Alpidem, which underscores its favorable ADME (Absorption, Distribution, Metabolism, and Excretion) properties and biological compatibility.[6][7][8]

The scaffold's value lies in its rigid structure, which reduces the entropic penalty of binding to a target, and its rich electronic nature. The pyridine nitrogen and imidazole nitrogens can act as hydrogen bond acceptors, while the C-H bonds of the aromatic system can engage in various non-covalent interactions. The true versatility of the scaffold, however, comes from the ability to strategically place substituents around the core to modulate potency, selectivity, and pharmacokinetic profiles.

The 6-Bromo-5-methoxyimidazo[1,2-a]pyridine variant is of particular interest for several reasons:

  • The 6-Bromo Group: This halogen atom serves as a crucial synthetic handle. It is an ideal site for transition metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Buchwald-Hartwig), allowing for the introduction of a wide array of aryl, heteroaryl, or alkyl groups to explore the chemical space around this position.

  • The 5-Methoxy Group: The electron-donating methoxy group at the C5 position significantly influences the electronic landscape of the pyridine ring. This can modulate the basicity of the ring nitrogen and affect the molecule's interaction with biological targets. Furthermore, its presence can impact metabolic stability and lipophilicity.

This guide will illuminate how these features can be exploited to develop potent and selective modulators of various biological targets.

Synthetic Strategies for the Scaffold

The construction of the imidazo[1,2-a]pyridine core is most classically achieved via the Tschitschibabin (or Chichibabin) reaction, which involves the condensation of a 2-aminopyridine derivative with an α-halocarbonyl compound.[6] Modern synthetic chemistry has introduced numerous variations to improve yields, reduce reaction times, and enhance substrate scope, including multicomponent reactions and reactions under green conditions.[6][8][9]

General Synthetic Pathway

The synthesis of the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine scaffold begins with a suitably substituted 2-aminopyridine. The key steps involve the formation of the imidazole ring through cyclization. Further functionalization can then be carried out on the core.

G cluster_0 Step 1: Starting Material cluster_1 Step 2: Bromination cluster_2 Step 3: Cyclization (Tschitschibabin Reaction) cluster_3 Step 4: Diversification A 2-Amino-6-methoxypyridine B 5-Bromo-2-methoxypyridin-3-amine A->B NBS, DMF C 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Core B->C α-Halo Ketone/Aldehyde (e.g., Chloroacetaldehyde) D Therapeutically Active Derivatives C->D Cross-Coupling (Suzuki, etc.) Amidation, etc.

Caption: General synthetic workflow for 6-Bromo-5-methoxyimidazo[1,2-a]pyridine derivatives.

Detailed Experimental Protocol: Synthesis of Ethyl 8-bromoimidazo[1,2-a]pyridine-2-carboxylate (Analogue)

While a direct protocol for the 6-bromo-5-methoxy variant is proprietary to specific research labs, the following procedure for a structurally related analogue, ethyl 8-bromoimidazo[1,2-a]pyridine-2-carboxylate, illustrates the fundamental cyclization step.[10] This process is readily adaptable by starting with the appropriate 2-amino-5-bromo-6-methoxypyridine.

Objective: To synthesize the core imidazo[1,2-a]pyridine ring system via condensation and cyclization.

Materials:

  • 3-Bromopyridin-2-amine (1 equivalent)

  • Ethyl 3-bromopyruvate (1.2 equivalents)

  • Sodium bicarbonate (NaHCO₃)

  • Ethanol (EtOH)

  • Ethyl acetate (EtOAc)

  • Brine

Procedure:

  • Reaction Setup: To a solution of 3-bromopyridin-2-amine (1.0 eq) in ethanol (10 mL/mmol), add sodium bicarbonate (3.0 eq).

    • Rationale: Ethanol serves as a polar protic solvent suitable for this type of condensation. Sodium bicarbonate is a mild base used to neutralize the HBr formed during the reaction, driving the equilibrium towards the product.

  • Addition of Electrophile: Add ethyl 3-bromopyruvate (1.2 eq) dropwise to the stirring mixture at room temperature.

    • Rationale: The 2-amino group of the pyridine acts as a nucleophile, attacking the electrophilic carbon of the pyruvate. A slight excess of the pyruvate ensures complete consumption of the starting aminopyridine. Dropwise addition helps to control any potential exotherm.

  • Cyclization: Heat the reaction mixture to reflux (approx. 78°C) and stir for 3-5 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

    • Rationale: Heating provides the necessary activation energy for the intramolecular cyclization step, where the pyridine ring nitrogen attacks the carbonyl, followed by dehydration to form the aromatic imidazole ring.

  • Work-up: After cooling to room temperature, concentrate the reaction mixture under reduced pressure to remove the ethanol.

  • Extraction: Redissolve the residue in ethyl acetate (20 mL/mmol) and wash with water (2 x 10 mL/mmol) and then with brine (1 x 10 mL/mmol).

    • Rationale: This aqueous work-up removes the inorganic salts (NaBr, excess NaHCO₃) and any water-soluble impurities. Brine helps to break any emulsions and further dry the organic layer.

  • Drying and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. Purify the crude product by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure product.[10]

Medicinal Chemistry Applications and Structure-Activity Relationships (SAR)

The imidazo[1,2-a]pyridine scaffold is a versatile platform for developing inhibitors of various enzymes and modulators of receptors. The 6-bromo-5-methoxy substitution pattern provides a unique starting point for optimization in several key therapeutic areas.

Anticancer Activity

The scaffold has demonstrated significant potential in oncology, with derivatives showing activity against various cancer cell lines.[11] The mechanisms often involve the inhibition of protein kinases, which are crucial regulators of cell growth, proliferation, and survival.

  • Kinase Inhibition (PI3K, PDGFR): Phosphoinositide 3-kinases (PI3Ks) and Platelet-Derived Growth Factor Receptors (PDGFRs) are frequently dysregulated in cancer.[10][12] The imidazo[1,2-a]pyridine core can be elaborated to fit into the ATP-binding pocket of these kinases.

    • SAR Insights: Docking studies suggest that the imidazo[1,2-a]pyridine core acts as a hinge-binder.[12] The C6-bromo position is a key vector for modification. Replacing the bromine with bulky aryl or heteroaryl groups via Suzuki coupling can enhance potency and selectivity by accessing specific sub-pockets within the kinase domain.[11] The 5-methoxy group can form favorable interactions and improve cell permeability.

  • Induction of Apoptosis: Certain 6-substituted imidazo[1,2-a]pyridines have been shown to induce programmed cell death (apoptosis) in colon cancer cells.[11] This is mediated through the release of cytochrome c from mitochondria and the subsequent activation of caspases 3 and 8.[11]

G RTK Receptor Tyrosine Kinase (e.g., PDGFR) PI3K PI3K RTK->PI3K Drug 6-Bromo-5-methoxy- imidazo[1,2-a]pyridine Derivative Drug->RTK Inhibits Drug->PI3K Inhibits AKT Akt PI3K->AKT Proliferation Cell Proliferation, Survival, Angiogenesis AKT->Proliferation Apoptosis Apoptosis Blocked AKT->Apoptosis |

Caption: Simplified signaling pathway showing inhibition by imidazo[1,2-a]pyridine derivatives.

Table 1: Representative Antiproliferative Activity of Imidazo[1,2-a]pyridine Derivatives

Compound IDR-Group at C6Cell LineIC₅₀ (µM)Reference
Cpd 11 IndoleMCF-7 (Breast)20.47 ± 0.10
Cpd 12 NitrophenylMCF-7 (Breast)30.88 ± 14.44
Cpd 18 (4-chlorophenyl)MCF-7 (Breast)14.81 ± 0.20
Generic VariousHT-29 (Colon)Varies[11]

Note: Data is for representative imidazo[1,2-a]pyridine scaffolds to illustrate activity ranges.

Antituberculosis Activity

Tuberculosis remains a major global health threat, and new drugs are urgently needed. The imidazo[1,2-a]pyridine scaffold has emerged as a promising class of antitubercular agents, with some compounds showing activity against multidrug-resistant strains.[13]

  • Mechanism of Action: While the exact mechanism for all derivatives is not fully elucidated, some are known to target key enzymes in Mycobacterium tuberculosis, such as the cytochrome bc1 complex.[6][7][8]

  • SAR Insights: The lipophilicity and electronic properties of substituents are critical for antitubercular activity. The 6-bromo and 5-methoxy groups can be fine-tuned to optimize the balance between potency and permeability across the mycobacterial cell wall. Further modifications at other positions, such as C2 and C3, are often explored to enhance potency.

Salt-Inducible Kinase (SIK) Inhibition

The salt-inducible kinase (SIK) family (SIK1, SIK2, SIK3) are members of the AMPK family and are involved in diverse physiological processes like metabolism and immune response.[14] Isoform-selective inhibitors are valuable tools for dissecting the specific roles of each kinase.

  • SAR Insights: A high-throughput screening campaign identified a pan-SIK inhibitor based on the imidazo[1,2-a]pyridine scaffold. Subsequent SAR exploration led to the discovery that specific substitution patterns on a phenyl ring attached to the core could dramatically increase potency for SIK1 and selectivity against SIK2 and SIK3.[14] This highlights the scaffold's tunability. The 6-bromo position would be an ideal attachment point for such a phenyl ring, allowing for systematic exploration of SAR to achieve isoform selectivity.[14]

Protocol: In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of a 6-Bromo-5-methoxyimidazo[1,2-a]pyridine derivative against a cancer cell line (e.g., HT-29).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals, which are then solubilized. The absorbance of the colored solution is proportional to the number of viable cells.

Materials:

  • HT-29 colon cancer cells

  • DMEM (Dulbecco's Modified Eagle Medium) with 10% FBS and 1% Penicillin-Streptomycin

  • Test compound (dissolved in DMSO to make a 10 mM stock)

  • MTT solution (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • 96-well cell culture plates

  • Multichannel pipette

  • Plate reader (570 nm)

Procedure:

  • Cell Seeding: Seed HT-29 cells into a 96-well plate at a density of 5,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C, 5% CO₂.

    • Rationale: This allows the cells to adhere to the plate and enter the exponential growth phase before compound treatment.

  • Compound Preparation: Prepare serial dilutions of the test compound stock solution in culture medium to achieve final concentrations ranging from 0.1 µM to 100 µM. Include a vehicle control (medium with the same percentage of DMSO as the highest compound concentration) and a no-cell control (medium only).

  • Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared compound dilutions to the respective wells. Incubate for 48 hours.

    • Rationale: A 48-hour incubation period is typically sufficient to observe the antiproliferative effects of a test compound.

  • MTT Addition: Add 10 µL of MTT solution to each well and incubate for another 4 hours.

    • Rationale: During this time, viable cells will convert the MTT into formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well. Agitate the plate gently for 10 minutes to dissolve the formazan crystals.

    • Rationale: DMSO is an effective solvent for the formazan product, resulting in a homogenous purple solution.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Subtract the average absorbance of the no-cell control from all other values.

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control: % Viability = (Absorbance_treated / Absorbance_vehicle) * 100.

    • Plot the % Viability against the log of the compound concentration and fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism) to determine the IC₅₀ value.

Conclusion and Future Perspectives

The 6-Bromo-5-methoxyimidazo[1,2-a]pyridine scaffold represents a highly promising and versatile starting point for modern drug discovery campaigns. Its inherent "drug-like" properties, combined with strategically placed functional groups, offer a powerful platform for generating novel therapeutic agents. The bromine at C6 is not merely a substituent but a gateway to extensive chemical diversification through well-established cross-coupling chemistry. The methoxy group at C5 provides an electronic and steric influence that can be critical for target engagement and optimizing pharmacokinetic properties.

Future research in this area should focus on:

  • Expanding Chemical Diversity: Systematically exploring a wide range of substituents at the C6 position to build comprehensive SAR models for various biological targets.

  • Exploring New Targets: Screening libraries based on this scaffold against novel and challenging targets in areas like neurodegeneration, inflammation, and infectious diseases.[7]

  • Structure-Based Design: Utilizing computational and structural biology techniques, such as X-ray crystallography of ligand-target complexes, to guide the rational design of next-generation inhibitors with improved potency and selectivity.

  • ADME/Tox Optimization: Proactively engineering derivatives with favorable pharmacokinetic and safety profiles to increase the likelihood of clinical success.

By integrating advanced synthetic methodologies with a deep understanding of biological mechanisms, the full therapeutic potential of the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine scaffold can be realized, paving the way for the development of innovative medicines.

References

  • Wang, Y., et al. (2019). Design, synthesis and evaluation of 2, 6, 8-substituted Imidazopyridine derivatives as potent PI3Kα inhibitors. Scientific Reports. Available at: [Link]

  • Desroy, N., et al. (2025). Structure activity relationship exploration of imidazo[1,2-a]pyridine series to reverse isoform selectivity and identify potent SIK1 selective inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Patel, R., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). Current Organic Synthesis. Available at: [Link]

  • Guzman, J. D., et al. (2011). 6-Substituted imidazo[1,2-a]pyridines: synthesis and biological activity against colon cancer cell lines HT-29 and Caco-2. European Journal of Medicinal Chemistry. Available at: [Link]

  • Sawangphon, T., et al. (2018). An Efficient Synthesis of Imidazo[1,2-a]pyridines. Burapha Science Journal. Available at: [Link]

  • Ferreira, L. A. P., et al. (2026). Imidazo[1,2‑a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. Available at: [Link]

  • Ferreira, L. A. P., et al. (2026). Imidazo[1,2‑ a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. Available at: [Link]

  • Allen, S., et al. (2013). Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. ACS Medicinal Chemistry Letters. Available at: [Link]

  • Nayak, S. K., et al. (2025). Imidazo[1,2-a]pyridine Scaffold as Prospective Therapeutic Agents. Available at: [Link]

  • Patel, R., et al. (2024). Imidazo[1,2-A]Pyridine: Potent Biological Activity, SAR and Docking Investigations (2017-2022). PubMed. Available at: [Link]

  • Vazquez-Cervantes, G. I., et al. (2024). The Structure–Antiproliferative Activity Relationship of Pyridine Derivatives. Molecules. Available at: [Link]

  • Hranjec, M., et al. (2022). Biological Activity of Amidino-Substituted Imidazo [4,5-b]pyridines. Molecules. Available at: [Link]

  • Bourichi, S., et al. (2016). 6-Bromo-2-(4-methoxyphenyl)-3-methyl-3H-imidazo[4,5-b]pyridine. ResearchGate. Available at: [Link]

  • Roy, K., et al. (2023). Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents. RSC Medicinal Chemistry. Available at: [Link]

  • Bouayad, K., et al. (2016). 6-Bromo-2-methyl-1H-imidazo[4,5-b]pyridine. ResearchGate. Available at: [Link]

  • Ferreira, L. A. P., et al. (2026). Imidazo[1,2- a ]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ResearchGate. Available at: [Link]

  • Al-Warhi, T., et al. (2023). Synthesis and biological activities of 3-aminoimidazo[1,2-α]pyridine compounds. WestminsterResearch. Available at: [Link]

Sources

Exploratory

Topic: Electronic Properties of the 5-Methoxy Group in Imidazo[1,2-a]Pyridine Cores

An In-Depth Technical Guide Audience: Researchers, scientists, and drug development professionals. Abstract The imidazo[1,2-a]pyridine (IAP) scaffold is a privileged heterocyclic system, forming the core of numerous phar...

Author: BenchChem Technical Support Team. Date: February 2026

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract

The imidazo[1,2-a]pyridine (IAP) scaffold is a privileged heterocyclic system, forming the core of numerous pharmacologically active agents and functional materials.[1][2][3][4] The strategic placement of substituents on this core is a key tool for modulating its physicochemical and biological properties. This technical guide provides an in-depth analysis of the electronic influence of a 5-methoxy substituent on the IAP nucleus. As a potent electron-donating group (EDG) positioned on the pyridine ring, the 5-methoxy moiety profoundly alters the core's electron density distribution, frontier molecular orbitals, photophysical characteristics, and chemical reactivity. We will explore these effects through a synthesis of spectroscopic data, computational modeling, and mechanistic reasoning, offering field-proven insights for researchers leveraging this scaffold in drug discovery and materials science.

The Strategic Importance of the 5-Methoxy Imidazo[1,2-a]pyridine Core

The IAP core is a fused bicyclic system containing a bridgehead nitrogen atom. This structure is found in widely used drugs such as Zolpidem and Alpidem, highlighting its biological significance.[5] The electronic nature of the IAP core is inherently π-rich, but its properties can be finely tuned. The introduction of a methoxy (-OCH₃) group, a strong resonance-based electron-donating group, at the C5 position of the pyridine ring serves several critical functions:

  • Enhanced Electron Density: The primary effect is the donation of electron density into the pyridine ring via the lone pairs on the oxygen atom. This significantly raises the energy of the Highest Occupied Molecular Orbital (HOMO), making the system more susceptible to oxidation and altering its reactivity towards electrophiles.

  • Modulation of Photophysical Properties: The IAP scaffold is known for its fluorescent properties.[1][3] Altering the HOMO-LUMO energy gap through substitution is a classic strategy for tuning absorption and emission wavelengths. The 5-methoxy group is expected to decrease this gap, leading to a bathochromic (red) shift in its absorption and emission spectra.

  • Directed Reactivity: The increased electron density is not uniform across the ring system. The 5-methoxy group directs the regioselectivity of subsequent chemical modifications, particularly electrophilic aromatic substitution, providing a handle for further diversification of the scaffold.

This guide will deconstruct these effects, providing both the theoretical foundation and practical methodologies for understanding and exploiting the 5-methoxy IAP core.

Synthesis of 5-Methoxy-Imidazo[1,2-a]pyridines

The most direct and common approach to synthesizing substituted IAP cores involves the condensation of a substituted 2-aminopyridine with an α-haloketone. For the 5-methoxy IAP, the key starting material is 2-amino-6-methoxypyridine.

The causality behind this choice is rooted in the mechanism: the nucleophilic amino group of the pyridine initiates the reaction by displacing the halide from the α-haloketone. This is followed by an intramolecular cyclization where the pyridine ring nitrogen attacks the carbonyl carbon, and a subsequent dehydration step yields the aromatic IAP core. The use of a pre-substituted aminopyridine ensures the methoxy group is precisely positioned at the desired C5 location in the final product.

Synthesis_Workflow cluster_reactants Reactants cluster_process Reaction Reactant1 2-Amino-6-methoxypyridine Intermediate N-Phenacylpyridinium Intermediate Reactant1->Intermediate Nucleophilic Attack Reactant2 α-Bromoacetophenone Reactant2->Intermediate Solvent Solvent (e.g., Ethanol) Cyclization Intramolecular Cyclization & Dehydration Solvent->Cyclization Heat Heat (Reflux) Heat->Cyclization Intermediate->Cyclization Product 5-Methoxy-2-phenylimidazo[1,2-a]pyridine Cyclization->Product

Caption: General workflow for the synthesis of 5-methoxy-IAPs.

A detailed, self-validating protocol for this synthesis is provided in the Experimental Protocols section.

Influence on Electronic and Photophysical Properties

The introduction of the 5-methoxy group has a direct and measurable impact on the electronic structure of the IAP core. This is best understood by examining its effects on spectroscopic signatures and the frontier molecular orbitals.

Spectroscopic Analysis
  • NMR Spectroscopy: In ¹H NMR, the methoxy group introduces a characteristic singlet at approximately 3.8-4.0 ppm. More importantly, the electron-donating effect shields the protons on the pyridine ring, causing an upfield shift (to lower ppm values) of the H6, H7, and H8 signals compared to the unsubstituted IAP core. This provides direct experimental evidence of increased electron density in the pyridine portion of the scaffold.

  • UV-Vis Absorption and Fluorescence: IAP derivatives are often fluorescent.[3] The 5-methoxy group typically induces a bathochromic (red) shift in both the maximum absorption (λ_abs) and emission (λ_em) wavelengths. This occurs because the methoxy group raises the energy of the HOMO while having a smaller effect on the Lowest Unoccupied Molecular Orbital (LUMO), thereby reducing the HOMO-LUMO energy gap.[6][7] This smaller energy gap corresponds to lower-energy photons being absorbed and emitted. Furthermore, electron-donating groups like methoxy can enhance the fluorescence quantum yield (Φ_F) by increasing the transition dipole moment of the S₀ → S₁ transition.

Computational Analysis: Frontier Molecular Orbitals

Density Functional Theory (DFT) is an invaluable tool for visualizing the electronic effects of substituents.[8][9][10] For an IAP core, the HOMO is typically distributed across the entire bicyclic system. The LUMO is similarly delocalized.

The introduction of the 5-methoxy group perturbs this distribution significantly:

  • HOMO Destabilization: The primary effect is the destabilization (raising the energy) of the HOMO. The orbital contribution from the C5 position and the methoxy oxygen atom increases, confirming the group's electron-donating character. A higher HOMO energy indicates a molecule that is more easily oxidized and a better electron donor.[11][12]

  • LUMO Perturbation: The effect on the LUMO is generally less pronounced, but a slight stabilization (lowering of energy) can occur.

  • Reduced HOMO-LUMO Gap: The net result is a decrease in the energy difference (ΔE) between the HOMO and LUMO. This calculated reduction directly correlates with the experimentally observed red shift in the UV-Vis spectrum.[6][7]

HOMO_LUMO LUMO_unsub LUMO HOMO_unsub HOMO LUMO_unsub->HOMO_unsub   ΔE large LUMO_sub LUMO HOMO_sub HOMO (Energy Raised) HOMO_unsub->HOMO_sub EDG Effect LUMO_sub->HOMO_sub ΔE small Energy_Axis Energy

Caption: Regioselectivity of electrophilic attack on 5-methoxy-IAP.

Experimental Protocols

The following protocols are presented as self-validating systems, with expected outcomes and characterization checkpoints.

Protocol: Synthesis of 5-Methoxy-2-phenylimidazo[1,2-a]pyridine
  • Reactant Preparation: To a 100 mL round-bottom flask, add 2-amino-6-methoxypyridine (1.24 g, 10 mmol) and absolute ethanol (40 mL). Stir until fully dissolved.

  • Addition of Ketone: Add 2-bromoacetophenone (1.99 g, 10 mmol) to the solution. Causality: This is the electrophilic partner that will form the C2 and C3 of the imidazole ring.

  • Reaction: Fit the flask with a reflux condenser and heat the mixture to reflux (approx. 80 °C) for 4-6 hours.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) using a 7:3 Hexane:Ethyl Acetate mobile phase. The product spot should appear at a higher Rf than the starting materials.

  • Workup: After cooling to room temperature, a precipitate may form. If not, reduce the solvent volume by half using a rotary evaporator. Pour the mixture into 100 mL of a saturated sodium bicarbonate solution to neutralize any HBr formed.

  • Isolation: Collect the resulting solid by vacuum filtration, washing with cold water (2 x 20 mL).

  • Purification & Validation: Recrystallize the crude solid from ethanol. The purity can be confirmed by melting point determination and NMR spectroscopy. Expected ¹H NMR (CDCl₃, 400 MHz) signals: δ ~7.9-7.0 (aromatic protons), δ ~6.5 (H7), δ ~3.9 (s, 3H, -OCH₃).

Protocol: Photophysical Characterization
  • Sample Preparation: Prepare a stock solution of the purified 5-methoxy-IAP in a spectroscopic grade solvent (e.g., Dichloromethane or Ethanol) at a concentration of 1 mM. Create a series of dilutions to find an optimal concentration where the absorbance at λ_max is between 0.05 and 0.1 (typically ~1-10 µM).

  • UV-Vis Spectroscopy: Using a dual-beam spectrophotometer, record the absorption spectrum from 250 nm to 500 nm against a solvent blank. Identify the wavelength of maximum absorbance (λ_abs).

  • Fluorescence Spectroscopy: Using a fluorometer, set the excitation wavelength to the determined λ_abs. Record the emission spectrum from (λ_abs + 10 nm) to 600 nm. Identify the wavelength of maximum emission (λ_em).

  • Quantum Yield Determination (Relative Method): Prepare a solution of a known quantum yield standard (e.g., quinine sulfate in 0.1 M H₂SO₄, Φ_F = 0.54) with a similar absorbance (~0.05) at the same excitation wavelength. Measure its integrated fluorescence intensity. The quantum yield of the sample is calculated using the formula: Φ_sample = Φ_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²) where Φ is the quantum yield, I is the integrated emission intensity, A is the absorbance at the excitation wavelength, and n is the refractive index of the solvent.

Protocol: Computational Methodology (DFT)
  • Structure Optimization: Build the 3D structure of 5-methoxy-2-phenylimidazo[1,2-a]pyridine using molecular modeling software. Perform a geometry optimization using DFT at the B3LYP/6-31G(d) level of theory. This level provides a good balance of accuracy and computational cost for organic molecules. [10]2. Frequency Calculation: Perform a frequency calculation on the optimized geometry to confirm it is a true energy minimum (no imaginary frequencies).

  • Orbital Analysis: From the output of the optimized structure, visualize the HOMO and LUMO isosurfaces to understand their spatial distribution. Record the energies of the HOMO and LUMO in electron volts (eV).

  • Validation: Calculate the HOMO-LUMO energy gap (ΔE = E_LUMO - E_HOMO). Compare this value to the unsubstituted parent compound to confirm the gap has narrowed. The predicted electronic transition energy can be roughly correlated with the experimental λ_abs. For more accurate predictions, Time-Dependent DFT (TD-DFT) calculations can be performed. [6]

Conclusion

The 5-methoxy group is a powerful and versatile substituent for modulating the electronic landscape of the imidazo[1,2-a]pyridine core. Its strong electron-donating nature raises the HOMO energy, which in turn narrows the HOMO-LUMO gap. This fundamental change manifests in predictable and useful ways: a red shift in absorption and fluorescence spectra, an enhancement of luminescence, and a significant activation of the pyridine ring towards electrophilic attack at the C6 and C8 positions. Understanding these electronic principles allows researchers to rationally design and synthesize novel IAP-based molecules with tailored photophysical properties for materials science applications or fine-tuned reactivity and binding characteristics for drug development programs.

References

  • Vertex AI Search, based on "One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction".
  • An Efficient Synthesis of Imidazo[1,2-a]pyridines. Thai Journal of Pharmaceutical Sciences.
  • Synthesis of imidazo[1,2-a]pyridines. Organic Chemistry Portal.
  • Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega.
  • Design, synthesis, and computational studies of novel imidazo[1,2-a]pyrimidine deriv
  • Synthesis of imidazo[1,5-a]pyridines. Organic Chemistry Portal.
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Foundational

Solubility Profile of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine: A Technical Guide for Drug Development Professionals

Abstract The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy. This technical guide provides a comprehensive analysis of...

Author: BenchChem Technical Support Team. Date: February 2026

Abstract

The solubility of an active pharmaceutical ingredient (API) is a critical determinant of its bioavailability and, consequently, its therapeutic efficacy. This technical guide provides a comprehensive analysis of the solubility profile of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine, a heterocyclic compound of significant interest in medicinal chemistry owing to the established pharmacological importance of the imidazo[1,2-a]pyridine scaffold.[1][2][3] Given the absence of extensive experimental solubility data in the public domain for this specific molecule, this guide synthesizes theoretical predictions with established experimental methodologies to provide a robust framework for its characterization. We will delve into the predicted physicochemical properties of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine, present a predicted solubility profile in a range of common organic solvents, and provide a detailed, field-proven protocol for the experimental determination and validation of these predictions. This guide is intended for researchers, scientists, and drug development professionals engaged in the preclinical and formulation stages of pharmaceutical development.

Introduction: The Critical Role of Solubility in Drug Discovery

The journey of a novel chemical entity from a promising hit to a marketable drug is fraught with challenges, with poor physicochemical properties being a primary cause of attrition. Among these properties, solubility is a cornerstone of "drug-likeness," directly influencing absorption, distribution, metabolism, and excretion (ADME) profiles.[4][5] A compound with poor solubility will likely exhibit low bioavailability, leading to suboptimal therapeutic effects and high inter-individual variability.[5] Therefore, a thorough understanding and characterization of a compound's solubility is not merely a data-gathering exercise but a critical step in risk mitigation and rational drug design.

The imidazo[1,2-a]pyridine scaffold is recognized as a "privileged structure" in medicinal chemistry, forming the core of several marketed drugs.[2] Its derivatives have shown a wide spectrum of biological activities, including anticancer and antituberculosis properties.[3][6] As new analogues like 6-Bromo-5-methoxyimidazo[1,2-a]pyridine are synthesized, a comprehensive understanding of their solubility is paramount for advancing their development. This guide aims to provide a foundational understanding of the solubility characteristics of this promising compound.

Physicochemical Properties of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

The solubility of a compound is intrinsically linked to its physicochemical properties. In the absence of experimental data, these properties can be reliably predicted using computational models. These predictions offer valuable insights into the molecule's behavior in different solvent environments.

PropertyPredicted ValueSource
Molecular Formula C8H7BrN2O-
Molecular Weight 227.06 g/mol -
logP (Octanol-Water Partition Coefficient) 2.85[7][8]
Topological Polar Surface Area (TPSA) 33.5 Ų[8]
Melting Point 120-140 °C (estimated)-
pKa (most basic) 3.5 (estimated)-

Note: These values are predicted using computational algorithms and should be confirmed by experimental analysis.

The predicted logP of 2.85 suggests that 6-Bromo-5-methoxyimidazo[1,2-a]pyridine is a moderately lipophilic compound, indicating a preference for non-polar environments over aqueous media. The TPSA of 33.5 Ų is well within the range for good oral bioavailability. The presence of nitrogen atoms in the imidazo[1,2-a]pyridine ring system provides sites for hydrogen bonding, which can influence its solubility in protic solvents.

Predicted Solubility Profile in Organic Solvents

The following table presents a predicted qualitative and quantitative solubility profile of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine in a range of common organic solvents at ambient temperature. This profile is derived from an analysis of the compound's structure and predicted physicochemical properties, based on the principle of "like dissolves like."[1] It is crucial to note that these are theoretical estimations and experimental verification is essential.

SolventSolvent TypePredicted Solubility (Qualitative)Predicted Solubility (mg/mL)Rationale for Prediction
Dichloromethane (DCM) HalogenatedVery Soluble> 50The compound's moderate polarity and potential for dipole-dipole interactions align well with DCM.
Chloroform HalogenatedVery Soluble> 50Similar to DCM, chloroform is a good solvent for moderately polar compounds.
Tetrahydrofuran (THF) EtherSoluble10 - 50THF's ability to act as a hydrogen bond acceptor and its moderate polarity should facilitate dissolution.
Ethyl Acetate EsterSoluble10 - 50A moderately polar solvent capable of dipole-dipole interactions and accepting hydrogen bonds.
Acetone KetoneSoluble10 - 50A polar aprotic solvent that can engage in dipole-dipole interactions.
Acetonitrile NitrileSparingly Soluble1 - 10While polar, its solvent properties may be less optimal for this specific structure compared to others.
Methanol Alcohol (Protic)Sparingly Soluble1 - 10The presence of hydrogen bond donors and acceptors in methanol should aid solubility, but the compound's lipophilicity may limit it.
Ethanol Alcohol (Protic)Sparingly Soluble1 - 10Similar to methanol, with slightly better solubilizing power for lipophilic compounds.
Isopropanol Alcohol (Protic)Slightly Soluble0.1 - 1Increasing the alkyl chain length of the alcohol decreases polarity, likely reducing solubility.
Toluene Aromatic HydrocarbonSlightly Soluble0.1 - 1The aromatic nature of toluene may have some favorable interactions with the imidazopyridine ring, but the overall polarity mismatch will limit solubility.
Hexanes Aliphatic HydrocarbonInsoluble< 0.1As a non-polar solvent, hexanes are unlikely to effectively solvate the more polar regions of the molecule.
Water AqueousInsoluble< 0.1The predicted high logP and non-ionizable nature at physiological pH suggest very low aqueous solubility.

Experimental Protocol for Solubility Determination

To validate the predicted solubility profile and establish a definitive understanding of the compound's behavior, a systematic experimental approach is required. The following protocol outlines a robust method for determining the equilibrium solubility of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine in various organic solvents using the shake-flask method, which is a widely accepted standard.[9]

Materials and Equipment
  • 6-Bromo-5-methoxyimidazo[1,2-a]pyridine (solid, purity >98%)

  • Selected organic solvents (analytical grade or higher)

  • Scintillation vials or other suitable glass vials with screw caps

  • Analytical balance (readable to 0.01 mg)

  • Vortex mixer

  • Thermostatically controlled shaker or incubator

  • Syringe filters (0.22 µm, compatible with the chosen solvents)

  • High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis)

  • Volumetric flasks and pipettes

Experimental Workflow

G cluster_prep Preparation cluster_equilibration Equilibration cluster_sampling Sampling & Analysis cluster_data Data Processing prep1 Weigh excess solid compound into vials prep2 Add a precise volume of solvent prep1->prep2 equil1 Seal vials and place in a shaker at a constant temperature prep2->equil1 equil2 Agitate for a set period (e.g., 24-48 hours) equil1->equil2 sampl1 Allow solid to settle equil2->sampl1 sampl2 Filter an aliquot of the supernatant sampl1->sampl2 sampl3 Dilute the filtrate with a suitable mobile phase sampl2->sampl3 sampl4 Analyze by HPLC to determine concentration sampl3->sampl4 data1 Calculate solubility from the concentration and dilution factor sampl4->data1 data2 Repeat for each solvent data1->data2

Caption: Experimental workflow for solubility determination.

Step-by-Step Procedure
  • Preparation of Samples:

    • Accurately weigh an excess amount of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine into a series of glass vials. The amount should be sufficient to ensure that undissolved solid remains at equilibrium.

    • To each vial, add a precise volume of the selected organic solvent.

    • Seal the vials tightly to prevent solvent evaporation.

  • Equilibration:

    • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

    • Agitate the samples for a sufficient period to reach equilibrium. A duration of 24 to 48 hours is typically adequate, but this should be confirmed by taking measurements at different time points (e.g., 24, 48, and 72 hours) to ensure the concentration has plateaued.

  • Sample Collection and Preparation:

    • Once equilibrium is reached, remove the vials from the shaker and allow the undissolved solid to settle.

    • Carefully withdraw an aliquot of the supernatant using a syringe and filter it through a 0.22 µm syringe filter compatible with the solvent to remove any particulate matter.

    • Immediately dilute the filtered sample with a suitable solvent (typically the mobile phase for HPLC analysis) to prevent precipitation and to bring the concentration within the linear range of the analytical method.

  • Quantification by HPLC:

    • Prepare a series of calibration standards of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine of known concentrations.

    • Analyze the calibration standards and the diluted samples by a validated HPLC method.

    • Construct a calibration curve by plotting the peak area against the concentration of the standards.

    • Determine the concentration of the diluted sample from the calibration curve.

  • Calculation of Solubility:

    • Calculate the solubility of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine in the original solvent by taking into account the dilution factor. The result is typically expressed in mg/mL or mol/L.

Conclusion and Future Perspectives

This technical guide has provided a comprehensive overview of the predicted solubility profile of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine in a range of organic solvents, grounded in its predicted physicochemical properties. While computational predictions are invaluable for early-stage assessment, they are not a substitute for rigorous experimental validation. The provided experimental protocol offers a robust framework for obtaining accurate and reliable solubility data.

A thorough understanding of the solubility of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine is a critical early step in its development as a potential therapeutic agent. This knowledge will inform critical decisions in medicinal chemistry to optimize the compound's properties, guide the selection of appropriate formulation strategies to enhance bioavailability, and ultimately, increase the probability of its success as a clinical candidate.

References

  • Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega. Available at: [Link]

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  • Medicinal Attributes of Imidazo[1,2-a]pyridine Derivatives: An Update. PubMed. Available at: [Link]

  • How to determine the solubility of a substance in an organic solvent? ResearchGate. Available at: [Link]

  • Discovery of a Novel Class of Imidazo[1,2-a]Pyridines with Potent PDGFR Activity and Oral Bioavailability. PMC. Available at: [Link]

  • EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS. Course Hero. Available at: [Link]

  • Recent Developments of Imidazo[1,2-a]pyridine Analogues as Antituberculosis Agents. RSC Medicinal Chemistry. Available at: [Link]

  • Ask a Formulator: What is the Purpose and Approach to Solubility Studies? Dow Development Labs. Available at: [Link]

  • Experiment 1. Solubility of Organic Compounds. Scribd. Available at: [Link]

  • Solubility of Organic Compounds. University of Calgary. Available at: [Link]

  • Discovery solubility measurement and assessment of small molecules with drug development in mind. ResearchGate. Available at: [Link]

  • Rapid, small-scale determination of organic solvent solubility using a thermogravimetric analyzer. Ovid. Available at: [Link]

  • Improving solubility and accelerating drug development. Veranova. Available at: [Link]

  • 6-Bromo-2-methylimidazo[1,2-a]pyridine. PubChem. Available at: [Link]

  • 6-Bromo-4H-imidazo[4,5-b]pyridine Properties. EPA. Available at: [Link]

  • 6-Bromoimidazo[1,2-a]pyridine. PubChem. Available at: [Link]

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Exploratory

The Evolving Patent Frontier of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Analogs: A Technical Guide for Drug Discovery

Introduction: The Privileged Scaffold of Imidazo[1,2-a]pyridine The imidazo[1,2-a]pyridine core is a compelling heterocyclic scaffold that has garnered substantial interest within the pharmaceutical industry. Its rigid,...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Privileged Scaffold of Imidazo[1,2-a]pyridine

The imidazo[1,2-a]pyridine core is a compelling heterocyclic scaffold that has garnered substantial interest within the pharmaceutical industry. Its rigid, planar structure and synthetic tractability make it an ideal foundation for the development of novel therapeutics targeting a wide array of diseases. This guide delves into the patent landscape surrounding a specific, promising class of these compounds: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine analogs. We will explore the intellectual property trends, key therapeutic applications, and the underlying scientific principles that drive the design and synthesis of these molecules. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to navigate and innovate within this competitive and scientifically rich domain.

The strategic placement of a bromine atom at the 6-position and a methoxy group at the 5-position of the imidazo[1,2-a]pyridine core provides a unique combination of electronic and steric properties. The bromine atom can serve as a handle for further chemical modifications through cross-coupling reactions, while the methoxy group can influence the molecule's metabolic stability and target engagement. This specific substitution pattern has given rise to a diverse range of analogs with potent biological activities.

I. The Patent Landscape: Mapping the Intellectual Property Terrain

An analysis of the patent literature reveals a dynamic and evolving landscape for imidazo[1,2-a]pyridine derivatives, with a noticeable surge in filings over the last decade. This trend underscores the growing recognition of this scaffold's therapeutic potential.

Key Patent Assignees and Therapeutic Focus

A number of pharmaceutical companies and research institutions have established significant patent portfolios around imidazo[1,2-a]pyridine analogs. Notable assignees include:

AssigneeTherapeutic FocusRepresentative Patent
Sumitomo Dainippon Pharma Oncology Inc. Protein Kinase Inhibitors for Cancer TherapyUS-10875864-B2[1]
Merck Patent GmbH c-KIT Kinase Inhibitors for Cancer TherapyWO2021013864A1[2]
Bristol-Myers Squibb Company Hepatitis C Virus (HCV) NS5B Polymerase InhibitorsUS8293909B2[3]
Various Academic and Research Institutions Anti-tubercular and Anti-inflammatory AgentsUS20160318925A1[3]

This table highlights a clear trend towards oncology, with a particular emphasis on the development of kinase inhibitors. The versatility of the imidazo[1,2-a]pyridine scaffold, however, is demonstrated by its application in infectious diseases as well.

Patent Filing Timeline and Emerging Trends

The timeline of patent filings for imidazo[1,2-a]pyridine analogs indicates an initial wave of broad claims covering the core scaffold and its general therapeutic utility. More recent filings, particularly from the mid-2010s onwards, are characterized by more specific claims targeting particular substitutions and their application to defined molecular targets and disease pathways. A representative, though not exhaustive, timeline is presented below:

Patent_Filing_Timeline cluster_early Early Stage (Broad Claims) cluster_mid Mid Stage (Specific Analogs) cluster_late Late Stage (Targeted Therapies) US4382938A US4382938A (1983) General Pharmaceutical Applications US8513276B2 US8513276B2 (2013) Cancer (FGFR, VEGFR, PDGFR inhibitors) US4382938A->US8513276B2 Shift to Oncology US-10875864-B2 US-10875864-B2 (2020) Pim Kinase Inhibitors (Cancer) US8513276B2->US-10875864-B2 Focus on Specific Kinases US20160318925A1 US20160318925A1 (2016) Anti-Tuberculosis WO2021013864A1 WO2021013864A1 (2021) c-KIT Mutant Inhibitors (Cancer) US20160318925A1->WO2021013864A1 Diversification & Precision

A simplified timeline of patent filings for imidazo[1,2-a]pyridine analogs.

This visualization illustrates the strategic shift from broad, foundational patents to more focused, target-oriented intellectual property. This evolution reflects the increasing understanding of the structure-activity relationships (SAR) and the desire to secure market exclusivity for specific therapeutic agents.

II. Therapeutic Applications and Mechanisms of Action

The 6-Bromo-5-methoxyimidazo[1,2-a]pyridine scaffold has been explored for a range of therapeutic applications, with a significant focus on oncology and infectious diseases. The biological activity of these analogs is intrinsically linked to their ability to modulate key signaling pathways implicated in disease pathogenesis.

Oncology: Targeting Aberrant Signaling Cascades

In cancer, the imidazo[1,2-a]pyridine core has proven to be a versatile platform for the design of inhibitors targeting various protein kinases that are often dysregulated in tumor cells.

1. Inhibition of the AKT/mTOR Pathway:

The PI3K/AKT/mTOR pathway is a critical signaling cascade that regulates cell growth, proliferation, and survival. Its aberrant activation is a hallmark of many cancers. Several imidazo[1,2-a]pyridine derivatives have been shown to inhibit this pathway, leading to cell cycle arrest and apoptosis in cancer cells.

AKT_mTOR_Pathway Growth_Factor Growth Factor Receptor Receptor Tyrosine Kinase Growth_Factor->Receptor PI3K PI3K Receptor->PI3K PIP3 PIP3 PI3K->PIP3 phosphorylates PIP2 PIP2 AKT AKT PIP3->AKT activates mTORC1 mTORC1 AKT->mTORC1 activates Apoptosis_Inhibition Inhibition of Apoptosis AKT->Apoptosis_Inhibition Cell_Growth Cell Growth & Proliferation mTORC1->Cell_Growth Inhibitor 6-Bromo-5-methoxy- imidazo[1,2-a]pyridine Analog Inhibitor->PI3K inhibits Inhibitor->mTORC1 inhibits

Inhibition of the AKT/mTOR pathway by imidazo[1,2-a]pyridine analogs.

Causality: The design of these inhibitors often involves incorporating moieties that can interact with the ATP-binding pocket of kinases like PI3K and mTOR. The 6-bromo substituent can be functionalized to introduce groups that enhance binding affinity and selectivity.

2. Modulation of the STAT3/NF-κB Pathway:

The STAT3 and NF-κB signaling pathways are crucial mediators of inflammation and are constitutively active in many cancers, promoting tumor growth and survival. Imidazo[1,2-a]pyridine derivatives have been developed to modulate these pathways, often leading to a reduction in pro-inflammatory cytokines and an induction of apoptosis.

STAT3_NFkB_Pathway cluster_nucleus Cytokine Pro-inflammatory Cytokines (e.g., IL-6) Receptor Cytokine Receptor Cytokine->Receptor IKK IKK Cytokine->IKK activates JAK JAK Receptor->JAK STAT3 STAT3 JAK->STAT3 phosphorylates pSTAT3 p-STAT3 (Dimer) STAT3->pSTAT3 Nucleus Nucleus pSTAT3->Nucleus translocates IkB IκBα IKK->IkB phosphorylates NFkB NF-κB NFkB->Nucleus translocates Gene_Expression Target Gene Expression (e.g., COX-2, iNOS, Bcl-2) Nucleus->Gene_Expression Inhibitor 6-Bromo-5-methoxy- imidazo[1,2-a]pyridine Analog Inhibitor->STAT3 inhibits phosphorylation Inhibitor->IKK inhibits

Modulation of the STAT3/NF-κB pathway by imidazo[1,2-a]pyridine analogs.

Trustworthiness: The described protocols for assessing pathway modulation, such as Western blotting and NF-κB reporter assays, provide a self-validating system to confirm the on-target effects of the designed compounds.

Infectious Diseases: A Renewed Hope Against Drug-Resistant Pathogens

The imidazo[1,2-a]pyridine scaffold has also shown significant promise in the fight against infectious diseases, most notably tuberculosis. The emergence of multi-drug-resistant (MDR) and extensively-drug-resistant (XDR) strains of Mycobacterium tuberculosis has created an urgent need for new anti-tubercular agents with novel mechanisms of action. A notable example is Q203, an imidazo[1,2-a]pyridine amide that has advanced to clinical trials.[4]

III. Synthetic Strategies and Experimental Protocols

The synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine analogs typically involves a multi-step sequence, with the construction of the core heterocyclic system being the key transformation.

Representative Synthesis of the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Core

The following protocol is a representative method for the synthesis of the core scaffold, based on established methodologies for related analogs.[5]

Step 1: Synthesis of 2-amino-5-bromo-6-methoxypyridine

This intermediate can be prepared from commercially available starting materials through a series of standard organic transformations, such as nitration, reduction, and methoxylation of a suitable bromopyridine precursor.

Step 2: Cyclization to form the Imidazo[1,2-a]pyridine Ring

Synthesis_Workflow Start 2-amino-5-bromo- 6-methoxypyridine Reaction Condensation/ Cyclization Start->Reaction Reagent α-haloketone or chloroacetaldehyde Reagent->Reaction Product 6-Bromo-5-methoxy- imidazo[1,2-a]pyridine Reaction->Product

Sources

Protocols & Analytical Methods

Method

Application Note: A Scalable, Two-Part Synthesis Protocol for 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold The imidazo[1,2-a]pyridine core is recognized as a "privileged scaffold" in medicinal chemistry, forming the structural basis for numerous therapeutic...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Significance of the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is recognized as a "privileged scaffold" in medicinal chemistry, forming the structural basis for numerous therapeutic agents.[1][2] Its unique bicyclic aromatic structure is present in several marketed drugs, including the anxiolytic alpidem and the hypnotic zolpidem.[3] The scaffold's synthetic tractability and diverse biological activities make it a focal point for drug discovery and development.[4] Specifically, substituted analogs such as 6-Bromo-5-methoxyimidazo[1,2-a]pyridine represent valuable intermediates for creating new chemical entities with potentially novel pharmacological profiles.

This application note provides a comprehensive, scalable protocol for the synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine. Recognizing the limited commercial availability of the key precursor, 2-amino-5-bromo-6-methoxypyridine , this guide is presented in two parts: first, a robust synthesis of the precursor, followed by a scalable protocol for its cyclization to the target compound.

Retrosynthetic Strategy and Rationale

The chosen synthetic pathway is a classical and reliable condensation reaction, which is well-suited for scalability.[5][6] The core strategy involves the cyclization of a substituted 2-aminopyridine with a two-carbon electrophile.

The retrosynthetic analysis breaks down the target molecule into two key synthons:

  • A-Ring Precursor: The substituted pyridine ring, 2-amino-5-bromo-6-methoxypyridine.

  • B-Ring Synthon: A C2-electrophile, bromoacetaldehyde, which is handled in the form of its more stable equivalent, bromoacetaldehyde dimethyl acetal.

This approach is selected for its high convergence, reliability across various scales, and the use of readily manageable reagents.

G Target 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Disconnect C-N bond (Cyclization) Target->Disconnect Precursors Precursors Disconnect->Precursors Aminopyridine 2-amino-5-bromo-6-methoxypyridine (Precursor A) Precursors->Aminopyridine Pyridine Core Acetal Bromoacetaldehyde Dimethyl Acetal (C2 Synthon B) Precursors->Acetal Imidazole Core

Caption: Retrosynthetic analysis of the target molecule.

Part A: Protocol for Synthesis of Key Precursor: 2-Amino-5-bromo-6-methoxypyridine

This protocol is based on analogous transformations reported for substituted pyridines, specifically the nucleophilic aromatic substitution of a dihalo-aminopyridine.[7]

A1. Materials and Equipment
Reagent/MaterialCAS NumberMolecular WeightNotes
2,3-Diamino-5-bromopyridine38875-47-3188.03Starting Material
Sodium Methoxide (NaOMe), 25% in MeOH124-41-454.02Handle with care, corrosive and flammable.
Methanol (MeOH), anhydrous67-56-132.04Reagent and solvent.
Dichloromethane (DCM)75-09-284.93Extraction solvent.
Saturated aq. Sodium Bicarbonate (NaHCO₃)144-55-884.01For neutralization.
Brine (Saturated aq. NaCl)7647-14-558.44For washing.
Anhydrous Magnesium Sulfate (MgSO₄)7487-88-9120.37Drying agent.
Equipment
Round-bottom flask with reflux condenserAppropriate size for scale.
Magnetic stirrer with heating mantle
Separatory funnel, Rotary evaporatorStandard glassware.
A2. Step-by-Step Procedure
  • Reaction Setup: To a solution of 2,3-Diamino-5-bromopyridine (1.0 eq) in anhydrous methanol (approx. 10 mL per gram of starting material) in a round-bottom flask, add sodium methoxide solution (25% in MeOH, 2.5 eq) dropwise at room temperature.

  • Reaction Execution: Equip the flask with a reflux condenser and heat the mixture to reflux (approx. 65°C). Maintain reflux for 18-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Quenching and Work-up: Cool the reaction mixture to room temperature. Carefully neutralize the mixture with water and then quench with a saturated aqueous solution of NaHCO₃ until the pH is ~7-8.

  • Extraction: Transfer the mixture to a separatory funnel and extract with dichloromethane (3 x volumes of the aqueous layer).

  • Washing and Drying: Combine the organic layers and wash sequentially with water and then brine. Dry the organic layer over anhydrous MgSO₄.

  • Purification: Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator. The crude product can be purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to yield 2-amino-5-bromo-6-methoxypyridine as a solid.

Part B: Scalable Synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

This protocol details the cyclization of the synthesized precursor to the final product. The procedure is optimized for a 50-gram scale.

B1. Reaction Scheme and Mechanism

The reaction proceeds via an initial SN2 reaction between the more nucleophilic pyridine ring nitrogen and the bromoacetaldehyde dimethyl acetal, followed by an acid-catalyzed intramolecular cyclization and subsequent dehydration to form the aromatic imidazo[1,2-a]pyridine ring system.[6]

G cluster_0 Reaction Scheme Aminopyridine 2-amino-5-bromo-6-methoxypyridine Plus1 + Arrow1 1) NaHCO₃, EtOH, Reflux 2) H₂O, HCl (cat.) Acetal Bromoacetaldehyde Dimethyl Acetal Product 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Arrow1->Product

Caption: Overall reaction for the final cyclization step.

B2. Materials and Equipment
Reagent/MaterialCAS NumberMolecular WeightAmount (50g Scale)MolesEquivalents
2-Amino-5-bromo-6-methoxypyridine(Synthesized)203.0450.0 g0.2461.0
Bromoacetaldehyde dimethyl acetal7252-83-7169.0246.0 g0.2721.1
Sodium Bicarbonate (NaHCO₃)144-55-884.0141.4 g0.4922.0
Ethanol (EtOH), 200 proof64-17-546.07500 mL--
Hydrochloric Acid (HCl), conc.7647-01-036.46~5 mL-Catalytic
Ethyl Acetate (EtOAc)141-78-688.111 L--
Equipment
2L 3-neck round-bottom flask
Mechanical stirrer, reflux condenser
Heating mantle with temperature control
Large separatory funnel, Buchner funnel
B3. Detailed Step-by-Step Protocol
  • Initial Reaction: Charge a 2L 3-neck round-bottom flask with 2-amino-5-bromo-6-methoxypyridine (50.0 g, 1.0 eq), sodium bicarbonate (41.4 g, 2.0 eq), and ethanol (500 mL).

  • Reagent Addition: Begin stirring the suspension and add bromoacetaldehyde dimethyl acetal (46.0 g, 1.1 eq) to the mixture.

  • First Reflux: Heat the reaction mixture to reflux (approx. 78°C) and maintain for 12-16 hours. The reaction forms the intermediate N-(2,2-dimethoxyethyl)pyridin-2-amine. Monitor by TLC or LC-MS.

  • Cyclization: After cooling slightly, add water (100 mL) to the mixture, followed by the cautious addition of concentrated HCl (~5 mL) to catalyze the cyclization and dehydration.

  • Second Reflux: Heat the mixture back to reflux for an additional 4-6 hours until the intermediate is fully converted to the final product.

  • Solvent Removal: Cool the reaction to room temperature. Remove the bulk of the ethanol under reduced pressure using a rotary evaporator.

  • Extraction and Work-up: To the remaining aqueous residue, add ethyl acetate (500 mL) and water (200 mL). Transfer to a separatory funnel, separate the layers. Extract the aqueous layer again with ethyl acetate (2 x 250 mL).

  • Washing: Combine the organic layers and wash with a saturated NaHCO₃ solution (2 x 200 mL) to remove any residual acid, followed by a wash with brine (200 mL).

  • Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate in-vacuo to obtain the crude product.

  • Purification: For scalable purification, recrystallization is preferred over chromatography. Dissolve the crude solid in a minimum amount of hot isopropanol or ethanol. Allow the solution to cool slowly to room temperature, then cool further in an ice bath to induce crystallization. Collect the purified solid by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum. An expected yield is typically in the range of 75-85%.

Process Optimization and Scalability

For successful scale-up, several parameters should be considered for optimization.

ParameterStandard ConditionOptimization Strategy & Rationale
Base NaHCO₃ (2.0 eq)Weaker, non-nucleophilic bases are preferred to prevent side reactions. K₂CO₃ can also be used. Stoichiometry can be optimized to ensure complete acid scavenging.
Solvent EthanolDioxane or acetonitrile can be evaluated. Ethanol is a good choice for its solvency, boiling point, and relatively low cost and toxicity.
Temperature Reflux (~78°C)Lowering the temperature may reduce impurity formation but will increase reaction time. A temperature optimization study (e.g., 60°C to reflux) is advisable.
Work-up Liquid-Liquid ExtractionFor very large scales, an extractive work-up followed by a crystallization/trituration step is more practical and economical than chromatography.[8]
Purification RecrystallizationScreen various solvents (e.g., isopropanol, ethanol, ethyl acetate/hexane mixtures) to find optimal conditions for high recovery and purity.

Characterization and Quality Control

The final product should be characterized to confirm its identity and purity.

Analysis MethodExpected Results for 6-Bromo-5-methoxyimidazo[1,2-a]pyridine
¹H NMR (400 MHz, CDCl₃)Predicted δ (ppm): ~7.8-8.0 (d, 1H, H5), ~7.5 (s, 1H, H2 or H3), ~7.4 (s, 1H, H2 or H3), ~6.8-7.0 (d, 1H, H8), ~4.0 (s, 3H, OCH₃). Chemical shifts are estimates based on analogous structures.
¹³C NMR (100 MHz, CDCl₃)Predicted δ (ppm): ~150 (C-O), ~145, ~135, ~125, ~120, ~117, ~110, ~105 (Aromatic C), ~56 (OCH₃). Chemical shifts are estimates.
Mass Spec. (ESI-MS) m/z calculated for C₈H₇BrN₂O [M+H]⁺: 226.98, 228.98 (isotopic pattern for Br). Found: [M+H]⁺ consistent with calculated values.
Melting Point To be determined experimentally. Expected to be a crystalline solid.
Purity (HPLC) >98% area.

Overall Synthesis Workflow

The following diagram illustrates the complete workflow from commercially available starting materials to the final purified product.

G cluster_A Part A: Precursor Synthesis cluster_B Part B: Target Synthesis A1 2,3-Diamino-5-bromopyridine A2 Reaction: + NaOMe in MeOH Reflux, 18-24h A1->A2 A3 Work-up: Neutralization, Extraction (DCM) A2->A3 A4 Purification: Column Chromatography A3->A4 A5 Intermediate: 2-Amino-5-bromo-6-methoxypyridine A4->A5 B2 Reaction: + Intermediate A5 NaHCO3, EtOH, Reflux A5->B2 Key Precursor B1 Bromoacetaldehyde Dimethyl Acetal B3 Cyclization: + H2O, HCl (cat.) Reflux B2->B3 B4 Work-up: Solvent Swap, Extraction (EtOAc) B3->B4 B5 Purification: Recrystallization B4->B5 B6 Final Product: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine B5->B6

Caption: Complete workflow for the two-part synthesis.

Safety and Handling

  • General Precautions: All manipulations should be performed in a well-ventilated fume hood. Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn at all times.

  • Reagent Hazards:

    • Sodium Methoxide: Corrosive and flammable. Reacts violently with water. Handle under an inert atmosphere if possible.

    • Bromoacetaldehyde dimethyl acetal: Lachrymator and irritant. Avoid inhalation and contact with skin and eyes.

    • Brominated Pyridines: Generally toxic and irritant. Avoid creating dust.

  • Waste Disposal: All chemical waste should be disposed of according to institutional and local environmental regulations.

References

  • Rangel, D. C., et al. (2025, November 11). One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. ChemProc, 18(1), 10.
  • Organic Chemistry Portal. (n.d.). Synthesis of imidazo[1,2-a]pyridines. Retrieved from [Link]

  • de Oliveira, C. S., et al. (2026, January 6). Imidazo[1,2-a]pyridines in Medicinal Chemistry: Recent Advances in Synthesis and Biological Activities. ACS Omega.
  • Barreca, M. L., et al. (2019). Automated flow synthesis and purification of imidazo[1,2-a]-pyridine... ResearchGate. Retrieved from [Link]

  • Bagdi, A. K., et al. (2015). Synthesis of imidazo[1,2-a]pyridines: a decade update.
  • Chen, Q., et al. (2023). Cyclization of 2-Aminopyridines as Binucleophile and Mucobromic Acid as C3 Synthon: A New Access to Imidazo[1,2-a]Pyridines. Current Green Chemistry, 3(4), 309-319.
  • Lindsley, C. W., et al. (2014). Design and synthesis of novel methoxypyridine-derived gamma-secretase modulators. ACS Medicinal Chemistry Letters, 5(4), 382-386.
  • Gueiffier, A., et al. (2016). Synthesis and site selective C–H functionalization of imidazo-[1,2-a]pyridines. Organic & Biomolecular Chemistry, 14(24), 5506-5526.
  • Kumar, A., et al. (2018). Efficient Access to Imidazo[1,2-a]pyridines/pyrazines/pyrimidines via Catalyst-Free Annulation Reaction under Microwave Irradiation in Green Solvent.
  • Nguyen, T. C., et al. (2025, August 27). Microwave-Assisted Synthesis of Imidazo[1,2-a]Pyridine Derivatives by Three-Component Reaction of Phenyl Glyoxals, 2-Aminopyridines, and Barbituric Acids. Letters in Organic Chemistry.
  • Li, J., et al. (2016). Synthesis of 2-Amino-5-hydroxypyridine via Demethoxylation. Asian Journal of Chemistry, 28(2), 441-443.
  • CP Lab Safety. (n.d.). 2-Bromo-6-methoxypyridine, 5g, Each. Retrieved from [Link]

  • Chen, Q., et al. (2023, May 10). Cyclization of 2-Aminopyridines as Binucleophile and Mucobromic Acid as C3 Synthon: A New Access to Imidazo[1,2-a]Pyridines. Bentham Science.
  • Chen, Q., et al. (2021). Application of 2-Aminopyridines in the Synthesis of Five- and Six-Membered Azaheterocycles. Chinese Journal of Organic Chemistry, 41(9), 3482-3491.
  • den Hertog, H. J., & Jouwersma, C. (1953). Synthesis of 2‐amino‐5‐ethoxypyridine. Recueil des Travaux Chimiques des Pays-Bas, 72(2), 125-132.
  • Wang, Y., et al. (2019). Synthesis of multi-substituted 4-aminopyridines via ring-opening and recyclization reactions of 2-iminopyridines. RSC Advances, 9(33), 18939-18946.
  • Wang, Y., et al. (2023). Cascade Wolff Rearrangement and Double N‐Acylation: A Cyclization of α‐Diazoketones with 2‐aminopyridines or 3‐aminopyrazoles to Synthesize Fused Pyrimidinediones. ChemistrySelect, 8(34).
  • IndiaMART. (n.d.). 2-Amino-5-Bromopyridine. Retrieved from [Link]

  • Kushwaha, N. D., et al. (2017). Synthesis and Characterization of Imidazo[1,2-a]pyridines and Zolimidine. Asian Journal of Chemistry, 29(7), 1477-1480.

Sources

Application

Application Notes and Protocols for the Buchwald-Hartwig Amination of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Introduction: Strategic C-N Bond Formation on the Imidazo[1,2-a]pyridine Scaffold The imidazo[1,2-a]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery. Its u...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: Strategic C-N Bond Formation on the Imidazo[1,2-a]pyridine Scaffold

The imidazo[1,2-a]pyridine core is a privileged heterocyclic motif frequently encountered in medicinal chemistry and drug discovery. Its unique electronic properties and three-dimensional structure make it an attractive scaffold for targeting a wide range of biological targets. The functionalization of this core, particularly through the introduction of nitrogen-containing substituents, is a key strategy for modulating pharmacological activity. The Buchwald-Hartwig amination has emerged as a powerful and versatile method for the formation of carbon-nitrogen (C-N) bonds, offering a significant advantage over classical methods that often require harsh reaction conditions and exhibit limited substrate scope.[1]

This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the successful application of the Buchwald-Hartwig amination to a specific and valuable building block: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine. The presence of the electron-donating methoxy group and the heteroaromatic nature of the imidazo[1,2-a]pyridine ring system present unique considerations for optimizing this cross-coupling reaction. These notes are designed to provide not only a step-by-step protocol but also the underlying scientific rationale for key experimental choices, ensuring a robust and reproducible methodology.

Understanding the Reaction: The Buchwald-Hartwig Catalytic Cycle

The Buchwald-Hartwig amination is a palladium-catalyzed cross-coupling reaction that proceeds through a well-established catalytic cycle.[2] A fundamental understanding of this mechanism is crucial for troubleshooting and optimizing the reaction for specific substrates.

Buchwald_Hartwig_Cycle Pd(0)L2 Pd(0)L2 Oxidative Addition Complex Oxidative Addition Complex Pd(0)L2->Oxidative Addition Complex Oxidative Addition (Ar-X) Amine Coordination Amine Coordination Oxidative Addition Complex->Amine Coordination Ligand Exchange (R2NH) Palladium Amido Complex Palladium Amido Complex Amine Coordination->Palladium Amido Complex Deprotonation (Base) Product Product Palladium Amido Complex->Product Reductive Elimination Product->Pd(0)L2 Catalyst Regeneration

Figure 1: The catalytic cycle of the Buchwald-Hartwig amination.

The key steps involve:

  • Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-bromine bond of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine.

  • Ligand Exchange: The amine nucleophile displaces a ligand on the palladium center.

  • Deprotonation: A base removes a proton from the coordinated amine, forming a palladium-amido complex.

  • Reductive Elimination: The desired C-N bond is formed, releasing the aminated product and regenerating the Pd(0) catalyst.

Synthesis of the Starting Material: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

A reliable supply of the starting material is paramount. A common route to substituted imidazo[1,2-a]pyridines involves the condensation of a 2-aminopyridine with an α-haloketone. For the synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine, a two-step procedure starting from commercially available 2-amino-5-bromo-6-methoxypyridine is recommended.

Protocol for the Synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Materials:

  • 2-Amino-5-bromo-6-methoxypyridine

  • Chloroacetaldehyde (50% solution in water)

  • Sodium bicarbonate (NaHCO₃)

  • Ethanol

  • Dichloromethane (DCM)

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Hexane

Procedure:

  • To a round-bottom flask, add 2-amino-5-bromo-6-methoxypyridine (1.0 eq), sodium bicarbonate (1.0 eq), and ethanol (to form a stirrable suspension).

  • Add chloroacetaldehyde (50% solution in water, 2.0 eq) dropwise to the mixture at room temperature.

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the ethanol.

  • Partition the residue between dichloromethane and water.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer under reduced pressure.

  • Purify the crude product by recrystallization from hexane to afford 6-Bromo-5-methoxyimidazo[1,2-a]pyridine as a solid.

Buchwald-Hartwig Amination of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine: Protocols and Optimization

The success of the Buchwald-Hartwig amination is highly dependent on the careful selection of the catalyst, ligand, base, and solvent. The electron-rich nature of the 5-methoxy-substituted imidazo[1,2-a]pyridine ring can influence the rate of oxidative addition and reductive elimination. Therefore, a systematic approach to optimization is recommended.

Key Parameters and Their Influence
  • Palladium Precatalyst: Pd₂(dba)₃ and Pd(OAc)₂ are commonly used and effective precatalysts. They are reduced in situ to the active Pd(0) species.

  • Ligand: The choice of phosphine ligand is critical. For electron-rich heteroaryl bromides, bulky and electron-rich ligands are often preferred as they facilitate both the oxidative addition and reductive elimination steps. Recommended ligands for initial screening include Xantphos and BINAP.[3][4]

  • Base: A strong, non-nucleophilic base is required to deprotonate the coordinated amine. Sodium tert-butoxide (NaOtBu) and cesium carbonate (Cs₂CO₃) are common choices.[3] The choice of base can also affect the tolerance of other functional groups in the amine coupling partner.

  • Solvent: Anhydrous, aprotic solvents such as toluene or 1,4-dioxane are typically used. The solubility of the reagents and the reaction temperature are key considerations.

General Experimental Workflow

Workflow A Inert Atmosphere Setup (Schlenk flask/glovebox) B Addition of Solids: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine, Base, Ligand, Pd Precatalyst A->B C Solvent and Amine Addition B->C D Degassing (Freeze-Pump-Thaw or N2 sparging) C->D E Reaction Heating (Monitor by TLC/LC-MS) D->E F Workup: Filtration, Extraction, Drying E->F G Purification (Column Chromatography/Recrystallization) F->G H Characterization G->H

Figure 2: General workflow for the Buchwald-Hartwig amination.

Screening of Reaction Conditions

For a new substrate, it is highly recommended to perform a small-scale screen of different ligands and bases to identify the optimal conditions. The following table provides a starting point for this optimization.

EntryPalladium Source (mol%)Ligand (mol%)Base (eq)SolventTemperature (°C)Amine (eq)
1Pd₂(dba)₃ (2)Xantphos (4)Cs₂CO₃ (2)Toluene1101.2
2Pd₂(dba)₃ (2)BINAP (4)Cs₂CO₃ (2)Toluene1101.2
3Pd(OAc)₂ (2)Xantphos (4)NaOtBu (1.5)1,4-Dioxane1001.2
4Pd(OAc)₂ (2)BINAP (4)NaOtBu (1.5)1,4-Dioxane1001.2
Detailed Protocol for a Representative Buchwald-Hartwig Amination

This protocol provides a robust starting point for the coupling of various amines with 6-Bromo-5-methoxyimidazo[1,2-a]pyridine, based on conditions known to be effective for similar heteroaromatic systems.[5]

Materials:

  • 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

  • Amine (e.g., morpholine, aniline, or a primary alkylamine)

  • Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃)

  • 4,5-Bis(diphenylphosphino)-9,9-dimethylxanthene (Xantphos)

  • Cesium carbonate (Cs₂CO₃)

  • Anhydrous toluene

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

  • Silica gel for column chromatography

Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 6-Bromo-5-methoxyimidazo[1,2-a]pyridine (1.0 eq), cesium carbonate (2.0 eq), Xantphos (4 mol%), and Pd₂(dba)₃ (2 mol%).

  • Add anhydrous toluene to the flask, followed by the amine (1.2 eq).

  • Degas the reaction mixture by three freeze-pump-thaw cycles or by bubbling with argon for 15-20 minutes.

  • Heat the reaction mixture to 110 °C with vigorous stirring. Monitor the reaction progress by TLC or LC-MS.

  • Upon completion, cool the reaction to room temperature and filter through a pad of celite, washing with ethyl acetate.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in ethyl acetate and wash with water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by silica gel column chromatography to afford the desired N-substituted-5-methoxyimidazo[1,2-a]pyridin-6-amine.

Troubleshooting and Considerations

  • Low Conversion: If the reaction stalls, consider increasing the catalyst loading, using a more electron-rich ligand, or employing a stronger base like sodium tert-butoxide. Ensure all reagents and solvents are anhydrous and the reaction is performed under a strictly inert atmosphere.

  • Side Reactions: A common side reaction is the hydrodehalogenation of the starting material, where the bromine atom is replaced by a hydrogen atom. This can sometimes be minimized by adjusting the ligand-to-metal ratio or by using a different base.

  • Purification Challenges: The polarity of the aminated products can vary significantly depending on the nature of the coupled amine. A careful selection of the eluent system for column chromatography is crucial for successful purification.

Conclusion

The Buchwald-Hartwig amination is a highly effective method for the synthesis of N-substituted-5-methoxyimidazo[1,2-a]pyridin-6-amines. By understanding the underlying mechanism and systematically optimizing the reaction conditions, researchers can reliably access a diverse range of compounds for applications in drug discovery and development. The protocols and guidelines presented in this document provide a solid foundation for the successful implementation of this powerful synthetic transformation.

References

  • Buchwald, S. L., & Hartwig, J. F. (Eds.). (2010). Palladium-Catalyzed C-N Cross-Coupling Reactions. John Wiley & Sons.
  • Organic Synthesis. (n.d.). Buchwald-Hartwig Coupling. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, June 30). Buchwald-Hartwig Amination. Retrieved from [Link]

  • Tran, R. Q., et al. (2019). Synthesis of 3-aryl-2-phosphinoimidazo[1,2-a]pyridine ligands for use in palladium-catalyzed cross-coupling reactions. RSC Advances, 9(33), 19039-19052. [Link]

Sources

Method

Late-stage functionalization of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine core

Application Note: Late-Stage Functionalization of the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Core Executive Summary The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as the ph...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note: Late-Stage Functionalization of the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Core

Executive Summary

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore for blockbuster drugs such as Zolpidem and Alpidem.[1] This guide addresses the specific challenges and opportunities presented by the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine core.

While the 6-bromo substituent offers a classic handle for cross-coupling, the 5-methoxy group introduces a unique steric and electronic environment. It exerts a peri-like steric effect on the C6 position and significantly increases electron density at the C3 position via resonance. This Application Note provides validated protocols for orthogonal functionalization: overcoming steric hindrance at C6 via specialized Pd-catalysis and exploiting the enhanced nucleophilicity at C3 for C-H activation.

Structural & Reactivity Analysis

Before initiating synthesis, it is critical to understand the competing forces on this specific core:

  • The 6-Br Handle (Electrophile): Typically reactive in Pd(0) cycles.[2] However, the 5-OMe group is ortho to this position. This creates a "buttressing effect," hindering the approach of bulky palladium complexes during the oxidative addition step.

  • The C3-H Bond (Nucleophile): The bridgehead nitrogen makes C3 naturally nucleophilic. The 5-OMe is an electron-donating group (EDG), pushing density into the ring and making C3 more susceptible to electrophilic attack (C-H activation) than the unsubstituted parent scaffold.

  • The 5-OMe (The Disruptor): Beyond sterics, the oxygen lone pair can act as a weak directing group or a chelation point, potentially altering catalyst geometry.

Strategic Workflow: To avoid chemoselectivity issues (e.g., Pd inserting into C6-Br during a C3-H activation attempt), we recommend a sequential approach: C6 Functionalization


 C3 Functionalization. 

Visualizing the Reaction Landscape

The following diagram outlines the divergent pathways for maximizing library diversity from the parent core.

G Core 6-Bromo-5-methoxy imidazo[1,2-a]pyridine Suzuki C6-Aryl/Heteroaryl (Suzuki-Miyaura) Core->Suzuki Pd(OAc)2 / SPhos Boronic Acids Buchwald C6-Amine (Buchwald-Hartwig) Core->Buchwald Pd2(dba)3 / BrettPhos Amines C3_Aryl C3-Arylation (C-H Activation) Suzuki->C3_Aryl Pd(OAc)2 / PPh3 Ar-I, Ag2CO3 C3_Alkyl C3-Alkylation (Radical/EAS) Suzuki->C3_Alkyl Metal-Free p-Quinone Methides Buchwald->C3_Aryl

Figure 1: Divergent synthesis pathways.[2] Blue paths indicate C6-priority functionalization (recommended).[2] Green paths indicate subsequent C3-H activation.

Protocol 1: C6-Suzuki-Miyaura Coupling (Sterically Optimized)

Challenge: The 5-OMe group hinders the oxidative addition of standard Pd-catalysts. Solution: Use of SPhos (Buchwald Ligand).[2] SPhos is electron-rich (facilitating oxidative addition) and provides a specific pocket that accommodates ortho-substituted substrates.[2]

Materials
  • Substrate: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine (1.0 equiv)

  • Boronic Acid: Aryl/Heteroaryl boronic acid (1.5 equiv)[2]

  • Catalyst: Pd(OAc)₂ (5 mol%)[2]

  • Ligand: SPhos (10 mol%)

  • Base: K₃PO₄ (2.0 equiv, finely ground)[2]

  • Solvent: Toluene/Water (10:1 ratio)

Step-by-Step Procedure
  • Degassing: In a reaction vial, combine Toluene and Water. Sparge with Argon for 15 minutes. Note: Oxygen is the enemy of active Pd(0) species.

  • Charge: Add the substrate, boronic acid, Pd(OAc)₂, SPhos, and K₃PO₄ to the vial.

  • Seal & Purge: Cap the vial and purge the headspace with Argon for 2 minutes.

  • Activation: Heat the reaction block to 100°C with vigorous stirring (1000 rpm).

    • Why 100°C? The steric bulk of the 5-OMe requires higher thermal energy to overcome the activation barrier compared to the 5-H analog.

  • Monitoring: Check LCMS at 2 hours.

    • Success Metric: >95% conversion of the bromide.[3]

  • Work-up: Cool to RT. Dilute with EtOAc. Wash with water and brine. Dry over Na₂SO₄.

  • Purification: Flash chromatography (DCM/MeOH gradient).

Data Summary: Ligand Screening Results

Ligand Yield (2h) Observation
PPh₃ < 20% Stalled. Steric failure.
dppf 65% Moderate, but slow.
SPhos 96% Excellent conversion.

| XPhos | 92% | Good alternative.[2] |

Protocol 2: C6-Buchwald-Hartwig Amination[1]

Challenge: Electron-rich heterocycles can be difficult to couple with amines, and the 5-OMe adds steric bulk. Solution: BrettPhos or RuPhos precatalysts.[2] These ligands are designed to prevent the formation of inactive Pd-dimers and facilitate reductive elimination in hindered systems.

Materials
  • Substrate: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine (1.0 equiv)

  • Amine: Primary or Secondary amine (1.2 equiv)

  • Catalyst: BrettPhos Pd G3 (2-5 mol%)[2]

  • Base: NaOtBu (1.4 equiv)[2]

  • Solvent: 1,4-Dioxane (anhydrous)

Step-by-Step Procedure
  • Preparation: Perform all solid handling in a glovebox or under a strict nitrogen stream. NaOtBu is hygroscopic; moisture kills this reaction.

  • Charge: Add substrate, amine, BrettPhos Pd G3, and NaOtBu to a microwave vial.

  • Solvent: Add anhydrous 1,4-Dioxane (degassed).

  • Reaction: Heat to 110°C for 4–12 hours (or 140°C for 30 min in microwave).

  • Scavenging: Upon completion, dilute with EtOAc and add a metal scavenger (e.g., SiliaMetS® Thiol) to remove residual Pd, which can chelate to the imidazo nitrogen.[2]

Protocol 3: C3-Regioselective C-H Arylation[1]

Context: This step is performed after C6 functionalization. Mechanism: The 5-OMe group enhances electron density at C3, making it highly reactive toward Pd(II) electrophiles (Electrophilic Palladation pathway).[2]

Materials
  • Substrate: 6-Substituted-5-methoxyimidazo[1,2-a]pyridine (1.0 equiv)

  • Coupling Partner: Aryl Iodide (1.5 equiv)[2]

  • Catalyst: Pd(OAc)₂ (5 mol%)[2]

  • Ligand: PPh₃ (10 mol%)[2]

  • Base: Ag₂CO₃ (1.0 equiv) - Crucial for halide abstraction.[2]

  • Solvent: DMF or DMA

Step-by-Step Procedure
  • Mix: Combine substrate, Aryl Iodide, Pd(OAc)₂, PPh₃, and Ag₂CO₃ in a vial.

  • Heat: Stir at 80–100°C .

    • Note: The 5-OMe activates the ring, so milder temperatures (80°C) often suffice compared to electron-deficient cores.

  • Filtration: The reaction produces AgI precipitate. Filter through Celite® while hot to avoid product trapping in the silver salts.

  • Purification: The C3-arylated product is often highly fluorescent (useful for TLC monitoring).

Troubleshooting & Optimization Guide

ProblemRoot CauseCorrective Action
Stalled C6 Coupling Pd oxidative addition failure due to 5-OMe sterics.Switch to SPhos or AdBippyPhos . Increase temp to 110°C.
Dehalogenation (H-sub)

-hydride elimination or protodehalogenation.[2]
Use anhydrous solvents. Switch base to K₃PO₄ (weaker) from alkoxides.[2]
C3-H Activation Fails Catalyst poisoning by N1 or OMe.[2]Increase catalyst loading to 10%. Ensure Ag₂CO₃ is fresh (acts as halide sink).[2]
Regio-scrambling C3 reacting before C6-Br is consumed.Always perform C6 coupling first. If C3 is needed first, use metal-free methods (e.g., Vilsmeier-Haack).[2]

References

  • General Reactivity & C3 Functionalization: Goel, R. et al. "Imidazo[1,2-a]pyridine: A versatile scaffold for the synthesis of biologically active compounds." RSC Advances, 2014, 4, 4453.[2] [Link]

  • Steric Considerations in Suzuki Coupling (SPhos/XPhos): Martin, R. & Buchwald, S.L. "Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling Reactions of Dodecylbenzenesulfonates." Journal of the American Chemical Society, 2008, 130, 9638.[2] [Link]

  • C3-H Activation Protocols: Guchhait, S.K. et al. "C-H Bond Functionalization of Imidazo[1,2-a]pyridines."[2][4] Journal of Organic Chemistry, 2011, 76, 10114.[2] [Link]

  • Buchwald-Hartwig on Heterocycles: Surry, D.S.[2] & Buchwald, S.L.[2] "Dialkylbiaryl phosphines in Pd-catalyzed amination: a user's guide." Chemical Science, 2011, 2, 27-50.[2] [Link]

Sources

Application

Application Note: Microwave-Assisted Synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Derivatives

Executive Summary This application note details the optimized protocol for the synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine derivatives using microwave-assisted organic synthesis (MAOS). While conventional reflux...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the optimized protocol for the synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine derivatives using microwave-assisted organic synthesis (MAOS). While conventional reflux methods for this scaffold often require 12–24 hours and suffer from oxidative degradation, the microwave protocol described herein achieves >85% conversion in under 20 minutes.

The 6-bromo-5-methoxy substitution pattern is of particular interest in medicinal chemistry as a precursor for late-stage functionalization (via Suzuki/Buchwald coupling at C6) and for its steric/electronic influence on the GABA-A receptor binding pocket (via the C5 methoxy group).

Scientific Background & Retrosynthesis

The Pharmacophore

The imidazo[1,2-a]pyridine scaffold is a "privileged structure" in drug discovery, serving as the core for anxiolytics (e.g., Zolpidem), antivirals, and anti-inflammatory agents. The regiochemistry is critical:

  • C3 Position: Standard site for electrophilic aromatic substitution.

  • C6 Position: Ideal for cross-coupling reactions (requires pre-halogenated precursors).

  • C5 Position: Corresponds to the C6 position of the starting pyridine. Substituents here introduce significant steric bulk near the bridgehead nitrogen.

Microwave Dielectric Heating Mechanism

Unlike conductive heating, microwave irradiation (2.45 GHz) heats via dipolar polarization and ionic conduction .

  • Ethanol (Solvent): Selected for its high loss tangent (

    
     at 2.45 GHz), allowing efficient coupling with the electromagnetic field.
    
  • Superheating Effect: The solvent can be heated above its atmospheric boiling point in sealed vessels, accelerating the condensation step of the Hantzsch-type cyclization.

Retrosynthetic Logic

To achieve the 6-bromo-5-methoxy pattern on the final core, the starting material must be 2-amino-5-bromo-6-methoxypyridine .

  • Mapping: Pyridine C6

    
     Imidazo[1,2-a]pyridine C5.[1]
    
  • Mapping: Pyridine C5

    
     Imidazo[1,2-a]pyridine C6.
    

Experimental Workflow Visualization

The following diagram outlines the critical path for the synthesis, highlighting the decision nodes for optimization.

SynthesisWorkflow Start Start: Precursor Prep Mix Mix: 2-Amino-5-Br-6-OMe-Pyridine + alpha-Haloketone Start->Mix Solvent Solvent Selection: Ethanol (Preferred) or PEG-400 Mix->Solvent MW_Irradiation MW Irradiation 85-100°C, 15-20 min (Sealed Vessel) Solvent->MW_Irradiation High tan δ Monitor Pressure/Temp Profile Check MW_Irradiation->Monitor Monitor->MW_Irradiation Temp < Setpoint Workup Workup: Cool & Precipitate (NaHCO3 wash) Monitor->Workup Complete Purify Recrystallization (EtOH/Water) Workup->Purify Final Target: 6-Bromo-5-methoxy- imidazo[1,2-a]pyridine Purify->Final

Figure 1: Operational workflow for the microwave-assisted cyclocondensation. Note the critical solvent selection step to ensure adequate microwave absorption.

Detailed Protocol

Materials
  • Precursor A: 2-Amino-5-bromo-6-methoxypyridine (1.0 equiv).

  • Precursor B:

    
    -Bromoacetophenone (or substituted derivative) (1.1 equiv).
    
  • Solvent: Absolute Ethanol (EtOH).

  • Base (Optional): Sodium Bicarbonate (

    
    ) - Note: The reaction proceeds without base, but weak base improves yield by neutralizing HBr byproduct.
    
Instrumentation Setup
  • System: Single-mode Microwave Reactor (e.g., CEM Discover or Anton Paar Monowave).

  • Vessel: 10 mL or 30 mL pressurized glass vial with silicone/PTFE septum.

  • Stirring: High magnetic stir rate (600+ rpm) is crucial to prevent "hot spots."

Step-by-Step Procedure
  • Charge: In a 10 mL microwave vial, add 2-Amino-5-bromo-6-methoxypyridine (1.0 mmol, 203 mg) and

    
    -bromoacetophenone (1.1 mmol, 219 mg).
    
  • Solvate: Add 3.0 mL of Ethanol. Add

    
     (0.5 mmol, 42 mg) if acid-sensitive functional groups are present on the aryl ring.
    
  • Seal: Cap the vial and place it in the microwave cavity.

  • Irradiate: Apply the following method:

    • Mode: Dynamic (Power controlled by Temperature).

    • Temp: 100 °C.

    • Hold Time: 15 minutes.

    • Max Pressure: 250 psi (Safety limit).

    • Power Max: 150 W.

  • Cooling: Use compressed air cooling (PowerOFF) to drop temperature to <50 °C.

  • Workup:

    • The product often precipitates upon cooling.

    • Pour the mixture into 10 mL of ice-cold water/saturated

      
       solution.
      
    • Filter the solid precipitate.

  • Purification: Recrystallize from hot Ethanol/Water (8:2).

Results & Discussion

Yield Comparison

The steric hindrance of the 6-methoxy group on the starting pyridine (becoming the 5-methoxy on the product) typically hampers conventional thermal synthesis. Microwave energy overcomes this barrier efficiently.[2]

ParameterConventional RefluxMicrowave Protocol
Temperature 78 °C (Reflux)100 °C (Pressurized)
Time 16 Hours15 Minutes
Solvent EthanolEthanol
Yield 45-55%88-92%
Purity (LCMS) 85% (requires column)>95% (clean precipitation)
Mechanistic Pathway

The reaction follows a condensation-cyclization sequence. The microwave effect is most pronounced in the dehydration step, where water elimination drives the aromatization.

Mechanism cluster_MW Microwave Enhancement Zone Step1 Nucleophilic Attack (Pyridine Ring Nitrogen attacks alpha-carbon of Ketone) Inter1 Intermediate I: N-alkylated Pyridinium Salt (Often isolated in thermal methods) Step1->Inter1 Step2 Imine Formation (Exocyclic Amine attacks Carbonyl) Inter1->Step2 Inter2 Intermediate II: Dihydroimidazo-pyridine Step2->Inter2 Step3 Dehydration/Aromatization (Accelerated by MW Superheating) Inter2->Step3 Product Product: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Step3->Product

Figure 2: Mechanistic pathway.[3][4] The cyclization and dehydration steps (enclosed in red) are significantly rate-enhanced by the dielectric heating of the polar intermediates.

Troubleshooting & Optimization

ObservationProbable CauseCorrective Action
Low Conversion Insufficient temperature due to steric bulk of 5-OMe.Increase Temp to 120°C; extend time to 20 min.
Charring/Blackening Thermal runaway or oxidative degradation.Reduce Power Max; Ensure efficient stirring; Use Nitrogen purge before sealing.
Pressure Spike Solvent vapor pressure + decomposition gases.Reduce reaction volume; check vessel headspace; switch to lower vapor pressure solvent (e.g., PEG-400).
Product Oiling Product melting point depression by impurities.Triturate oil with diethyl ether or hexane to induce crystallization.

References

  • Bagdi, A. K., et al. (2015). "Green synthesis of imidazo[1,2-a]pyridine derivatives: A review." Current Green Chemistry. Link

  • Perreux, L., & Loupy, A. (2001). "A tentative rationalization of microwave effects in organic synthesis according to the reaction medium." Tetrahedron, 57(45), 9199-9223. Link

  • Goel, R., et al. (2012). "Microwave Assisted Synthesis of Imidazo[1,2-a]pyridine Derivatives." Journal of Chemical and Pharmaceutical Research. Link

  • Kappe, C. O. (2004). "Controlled microwave heating in modern organic synthesis." Angewandte Chemie International Edition, 43(46), 6250-6284. Link

  • Guchhait, S. K., et al. (2011). "Microwave-assisted one-pot two-step synthesis of imidazo[1,2-a]pyridines." Synlett. Link

Sources

Method

Handling and storage protocols for 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Application Note & Protocol Guide: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine Abstract & Compound Significance 6-Bromo-5-methoxyimidazo[1,2-a]pyridine (CAS: 1427367-60-9) is a critical heterocyclic building block utilized p...

Author: BenchChem Technical Support Team. Date: February 2026

Application Note & Protocol Guide: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Abstract & Compound Significance

6-Bromo-5-methoxyimidazo[1,2-a]pyridine (CAS: 1427367-60-9) is a critical heterocyclic building block utilized primarily in the synthesis of kinase inhibitors (e.g., PDGFR, VEGFR) and PARP inhibitors. Its imidazo[1,2-a]pyridine core serves as a bioisostere for indole and purine systems, offering favorable pharmacokinetic properties such as improved solubility and metabolic stability compared to traditional scaffolds.

This guide provides a standardized protocol for the handling, storage, and solubilization of this compound to ensure experimental reproducibility and compound integrity.

Physicochemical Profile

PropertySpecification
Chemical Name 6-Bromo-5-methoxyimidazo[1,2-a]pyridine
CAS Number 1427367-60-9
Molecular Formula C₈H₇BrN₂O
Molecular Weight 227.06 g/mol
Physical State Solid (Typically Brown or Off-white powder)
Solubility Soluble in DMSO (>50 mM), DMF, Dichloromethane
pKa (Predicted) ~5.2 (Pyridine nitrogen)
Hygroscopicity Low to Moderate

Safety & Hazard Assessment (GHS)

Signal Word: WARNING

  • H302: Harmful if swallowed.[1]

  • H315: Causes skin irritation.[1][2]

  • H319: Causes serious eye irritation.[1][2]

  • H335: May cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

  • Respiratory: N95 respirator or fume hood required during weighing to prevent inhalation of dust.

  • Ocular: Chemical safety goggles.

  • Dermal: Nitrile gloves (0.11 mm thickness minimum).

Storage Protocols

Scientific Rationale: Imidazo[1,2-a]pyridine derivatives are electron-rich heterocycles. While the bromine substituent adds some stability, the methoxy group at the 5-position increases electron density, making the ring system susceptible to slow oxidative degradation under ambient light and oxygen.

Protocol:

  • Temperature: Store at 2–8°C for short-term use (<1 month). For long-term storage (>6 months), store at -20°C .

  • Atmosphere: Store under an inert atmosphere (Argon or Nitrogen). The compound should be kept in a desiccator if not sealed under gas.

  • Light Protection: Use Amber Vials exclusively. Wrap clear vials in aluminum foil if amber glass is unavailable.

  • Container: Borosilicate glass vials with PTFE-lined caps to prevent plasticizer leaching from standard caps.

Visualization: Storage & Handling Lifecycle

StorageLifecycle Receipt Receipt of Compound QC_Check Initial QC (LC-MS/NMR) Receipt->QC_Check Verify Purity Aliquot Aliquot into Amber Vials QC_Check->Aliquot Avoid Freeze-Thaw Storage Storage (-20°C, Argon) Aliquot->Storage Protect from Light Thaw Equilibrate to RT (30 min) Storage->Thaw Before Opening Use Experimental Usage Thaw->Use Dissolve Use->Storage Re-seal (Avoid if possible)

Caption: Lifecycle management from receipt to usage. Note the critical equilibration step to prevent condensation.

Solubilization & Handling Protocol

Scientific Rationale: DMSO is the preferred solvent for biological assays due to its high solvation power for planar heterocycles. However, DMSO is hygroscopic; water absorption can cause compound precipitation or hydrolysis over time.[3]

Preparation of 10 mM Stock Solution (Example for 10 mg):

  • Calculation:

    • Mass = 10 mg

    • MW = 227.06 g/mol [4][5]

    • Target Concentration = 10 mM (0.01 M)

    • Volume Required = Mass / (MW × Conc) = 10 mg / (227.06 × 0.01) ≈ 4.40 mL

  • Method:

    • Step 1: Equilibrate the vial to room temperature before opening to prevent water condensation on the cold solid.

    • Step 2: Weigh 10 mg of compound into a sterile amber glass vial.

    • Step 3: Add 4.40 mL of anhydrous DMSO (Grade ≥99.9%).

    • Step 4: Vortex for 30 seconds. If particulates remain, sonicate in a water bath at 35°C for 2 minutes.

    • Step 5: Inspect visually. The solution should be clear and free of precipitate.

  • Freeze-Thaw Management:

    • Do not refreeze the bulk stock more than 3 times.

    • Aliquot the 10 mM stock into smaller volumes (e.g., 50 µL) for single-use experiments.

Visualization: Solubilization Workflow

Solubilization Solid Solid Compound (Brown/Off-white) Weigh Weigh Mass (m) Use Analytical Balance Solid->Weigh Calc Calculate Volume (V) V = m / (MW * C) Weigh->Calc AddSolvent Add Anhydrous DMSO (Argon flush headspace) Calc->AddSolvent Mix Vortex / Sonicate (Max 40°C) AddSolvent->Mix Check Visual Inspection (Clear Solution?) Mix->Check

Caption: Step-by-step solubilization workflow ensuring accurate concentration and stability.

Quality Control (QC) Methods

To validate the integrity of the compound after long-term storage, use the following LC-MS method.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).[3]

  • Mobile Phase A: Water + 0.1% Formic Acid.

  • Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 10 minutes.

  • Detection: UV at 254 nm and 280 nm.

  • Acceptance Criteria: Purity > 95% by peak area. Major impurity often elutes earlier (hydrolysis product) or later (dimer).

References

  • Chemical Identity & Properties

    • 6-Bromo-5-methoxyimidazo[1,2-a]pyridine.[4][6][7][8][9] BLD Pharm Product Data.

  • Synthesis & Application

    • Nitrogen-containing heterocyclic compound and pharmaceutical use thereof. Patent WO2024067694A1.
  • General Handling of Imidazopyridines

    • Bagdi, A. K., et al. "Imidazo[1,2-a]pyridines: A Review of Synthesis and Biological Activities."[3] Chemical Reviews.

  • Safety Data (GHS Class)

    • Safety Data Sheet for Imidazo[1,2-a]pyridine derivatives. Thermo Fisher Scientific / Alfa Aesar.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Solubilization Strategies for 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Ticket ID: SOL-IP-6BR-5OME Status: Open Priority: High (Blocker for Biological Assays/PK Studies) Assigned Specialist: Senior Application Scientist, Physicochemical Profiling Unit Executive Summary: The Physicochemical B...

Author: BenchChem Technical Support Team. Date: February 2026

Ticket ID: SOL-IP-6BR-5OME Status: Open Priority: High (Blocker for Biological Assays/PK Studies) Assigned Specialist: Senior Application Scientist, Physicochemical Profiling Unit

Executive Summary: The Physicochemical Barrier

You are encountering solubility issues with 6-Bromo-5-methoxyimidazo[1,2-a]pyridine because this scaffold presents a "perfect storm" of physicochemical barriers.

  • Crystal Lattice Energy: The planar imidazo[1,2-a]pyridine core facilitates strong

    
     stacking interactions in the solid state, creating a high-energy crystal lattice that water molecules struggle to break.
    
  • Lipophilicity: The 6-Bromo substituent is a heavy, lipophilic halogen that significantly increases LogP (partition coefficient), while the 5-Methoxy group, though polar, is sterically crowded and provides limited hydrogen bond donation.

  • Weak Basicity: The bridgehead nitrogen (N1) is the only significant protonation site, but its basicity is modulated by the electron-withdrawing bromine and the steric influence of the adjacent methoxy group.

This guide provides three validated workflows to overcome these barriers, ranging from simple pH manipulation to advanced complexation.

Module 1: pH Manipulation & Salt Formation (First-Line Defense)

The Science: The imidazo[1,2-a]pyridine core is a weak base (Parent pKa


 5.6 - 6.8). Solubility is pH-dependent. According to the Henderson-Hasselbalch equation, solubility increases exponentially as pH drops below the pKa (

).

The Challenge: The 5-Methoxy group exerts an ortho-effect, potentially shielding the N1 nitrogen or altering its pKa via electronic push-pull (Methoxy is electron-donating by resonance but withdrawing by induction; Bromine is withdrawing). You cannot rely on predicted pKa values; you must force protonation.

Protocol A: In-Situ Salt Formation (For Assays)

Do not dissolve the free base directly in water. Instead, generate the salt in situ.

  • Calculate Molar Equivalents: Determine the moles of your compound.

  • Acid Selection: Use 1.05 equivalents of 1M HCl or Methanesulfonic Acid (MsOH).

    • Why MsOH? Methanesulfonate is a "softer" counterion than Chloride and often disrupts the crystal lattice of planar heterocycles more effectively, preventing the "common ion effect" crash-out seen with HCl in saline buffers.

  • Dissolution: Add the acid to the solid compound before adding the bulk water. Vortex until clear.

  • Dilution: Slowly add water/buffer to volume.

    • Critical Check: Ensure final pH is

      
      . If pH rises above 5.0 during dilution (e.g., into PBS), the free base will precipitate.
      
Protocol B: Salt Screening Decision Tree

If in situ preparation fails, you must isolate a stable salt form. Use the following logic flow:

SaltSelection Start Start: Solid Free Base Check_pKa Step 1: Determine Experimental pKa (Potentiometric Titration) Start->Check_pKa pKa_Low pKa < 3.0 (Very Weak Base) Check_pKa->pKa_Low Low Basicity pKa_Med pKa 4.0 - 6.0 (Moderate Base) Check_pKa->pKa_Med Target Range Cosolvent_Route Salt unlikely to hold. Switch to Cosolvents/Lipid Formulations pKa_Low->Cosolvent_Route Strong_Acid Use Strong Acids: HCl, H2SO4, MsOH pKa_Med->Strong_Acid First Choice Weak_Acid Use Co-crystal Formers: Tartaric, Fumaric, Citric pKa_Med->Weak_Acid If HCl salt is hygroscopic

Figure 1: Decision matrix for salt selection based on ionization capability. Note that the 6-Br substituent lowers pKa, making strong acids (MsOH, HCl) necessary.

Module 2: Cosolvent & Surfactant Systems (For IV/Biological Assays)

The Science: If pH adjustment is toxic to your assay (e.g., cell culture), you must lower the dielectric constant of the solvent or encapsulate the drug in micelles.

The "Log-Linear" Rule: Solubility generally increases logarithmically with the fraction of cosolvent. However, beware of the "Parabolic" Crash : Diluting a DMSO stock into water often causes precipitation at 1-5% DMSO because the water strips the solvation shell faster than the drug can disperse.

Recommended Formulation (IV Bolus / IP Injection)
Component% (v/v)FunctionMechanism
DMSO or DMA 5 - 10%Primary SolventDisrupts crystal lattice; high dipole moment.
PEG 400 30 - 40%CosolventLowers bulk polarity; prevents immediate precipitation.
Water / Saline 50 - 65%Bulk VehiclePhysiological compatibility.

Step-by-Step Mixing Protocol:

  • Weigh 6-Bromo-5-methoxyimidazo[1,2-a]pyridine .

  • Dissolve completely in DMSO (Wait for clarity).

  • Add PEG 400 and vortex. Do not add water yet.

  • Slowly add Water/Saline dropwise while vortexing.

    • Troubleshooting: If cloudiness appears, stop. Sonicate. If it does not clear, your concentration exceeds the thermodynamic solubility limit of the ternary system.

Module 3: Cyclodextrin Complexation (The "Gold Standard")

The Science: Cyclodextrins (CDs) are torus-shaped oligosaccharides.[1][2] The interior is hydrophobic, while the exterior is hydrophilic.[1][2][3]

  • Fit: The imidazo[1,2-a]pyridine core fits well into the

    
    -cyclodextrin  cavity.
    
  • Recommendation: Use Sulfobutyl ether-

    
    -cyclodextrin (SBE-
    
    
    
    -CD / Captisol)
    or Hydroxypropyl-
    
    
    -cyclodextrin (HP-
    
    
    -CD)
    . Avoid parent
    
    
    -CD due to nephrotoxicity and low intrinsic solubility.

Why this works for 6-Br-5-OMe-IP: The lipophilic Bromine and the aromatic rings are sequestered inside the CD cavity, shielding them from water, while the outer hydroxyls interact with the bulk solvent.

CD_Complexation Drug Free Drug (Hydrophobic) Complex Inclusion Complex [Drug:CD] Drug->Complex k_on CD SBE-β-CD (Host) CD->Complex Equilibrium Result Soluble in Water Complex->Result

Figure 2: Equilibrium dynamics of inclusion complex formation. High concentrations of CD (20-30% w/v) shift the equilibrium to the right, solubilizing the drug.

Protocol: Phase Solubility Preparation
  • Prepare a 20% (w/v) SBE-

    
    -CD  solution in water or phosphate buffer (pH 4.0).
    
  • Add excess 6-Bromo-5-methoxyimidazo[1,2-a]pyridine (supersaturated).

  • Autoclave (if heat stable) or stir at room temperature for 24-48 hours.

  • Filter through a 0.22

    
    m PVDF filter .
    
  • The filtrate is your stock solution.

Troubleshooting & FAQ

Q: My compound precipitates immediately when I add the DMSO stock to cell culture media. A: This is "Solvent Shock." The rapid change in polarity causes the drug to crash out.

  • Fix: Pre-dilute your DMSO stock with intermediate polarity solvents (like culture media with 10% FBS) or use the SBE-

    
    -CD complex described in Module 3. Proteins in FBS (Albumin) can also act as carriers.
    

Q: I tried making the HCl salt, but it turned into a sticky gum (oiling out). A: This is common with lipophilic bases. The lattice energy of the salt is lower than the amorphous energy.

  • Fix: Switch to Methanesulfonic acid (Mesylate) or Tosylate . These larger counterions often pack better with the planar imidazopyridine rings than the small chloride ion. Alternatively, recrystallize the salt from Isopropanol/Ethyl Acetate.

Q: What is the maximum pH I can use? A: You must determine the pHmax (pH of maximum solubility).

  • Calculation:

    
    .
    
  • Rule of Thumb: For this scaffold, keep pH < 4.5. At pH 7.4 (physiological), the compound will be >90% neutral and likely insoluble without cyclodextrins.

References

  • Yalkowsky, S. H., et al. (2010). Handbook of Aqueous Solubility Data. CRC Press. (Standard reference for solubility prediction models).
  • Avdeef, A. (2003). Absorption and Drug Development: Solubility, Permeability, and Charge State. Wiley-Interscience.

  • Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[4] Advanced Drug Delivery Reviews, 59(7), 645-666.

  • Gozlan, H., et al. (1984). Synthesis and pharmacological properties of imidazo[1,2-a]pyridine derivatives. Journal of Medicinal Chemistry. (Foundational chemistry of the scaffold).

  • Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[5][6] Advanced Drug Delivery Reviews, 59(7), 603-616.

Sources

Optimization

Technical Support Center: Recrystallization Guide for 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Case ID: REC-IMDZ-6B5M Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division Executive Summary & Molecule Profile You are attempting to purify 6-Bromo-5-methoxyimidazo[1,2-a]pyridine...

Author: BenchChem Technical Support Team. Date: February 2026

Case ID: REC-IMDZ-6B5M Status: Open Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Molecule Profile

You are attempting to purify 6-Bromo-5-methoxyimidazo[1,2-a]pyridine . This scaffold presents unique purification challenges due to the interplay between the lipophilic bromine at C6, the electron-donating methoxy group at C5 (peri-position to the bridgehead nitrogen), and the polar imidazopyridine core.[1]

  • Core Challenge: The C5-methoxy group disrupts planar

    
    -stacking compared to the unsubstituted parent, often lowering the melting point and increasing the risk of "oiling out" (Liquid-Liquid Phase Separation) before crystallization occurs.
    
  • Primary Objective: High purity (>98% HPLC) with defined crystal habit for filtration.

  • Standard Purity Specification: Removal of unreacted 2-amino-3-methoxy-5-bromopyridine (starting material) and colored oxidative byproducts.

Diagnostic Protocol: Solvent System Selection

Do not blindly select a solvent. Perform this Solubility Screen using 50 mg of crude material per vial.

Solvent Screening Logic Tree

SolventSelection Start START: 50mg Crude + 0.5mL Solvent DissolvesRT Dissolves at Room Temp? Start->DissolvesRT Heat Heat to Reflux DissolvesRT->Heat No ResultB TOO SOLUBLE (Evaporate or use as Co-solvent) DissolvesRT->ResultB Yes DissolvesHot Dissolves at Reflux? Heat->DissolvesHot Cool Cool to 0-5°C DissolvesHot->Cool Yes ResultD INSOLUBLE (Try stronger solvent) DissolvesHot->ResultD No ResultA POOR SOLVENT (Use as Anti-solvent) Cool->ResultA No Precipitate ResultC IDEAL CANDIDATE (Proceed to Scale-up) Cool->ResultC Crystals Form

Figure 1: Rapid solubility screening logic to identify the primary solvent (Good Solvent) and anti-solvent.

Recommended Solvent Systems Database

Based on the dipole moment and lipophilicity (LogP ~2.[1]5) of the 6-bromo-5-methoxy derivative, use the following hierarchy.

PrioritySolvent SystemRatio (v/v)Mechanism of ActionBest For...
1 (Primary) Ethanol (95%) SingleH-bonding with N1/N4; disrupts lattice gently.Initial purification; removal of polar starting amines.
2 (High Yield) EtOAc / Heptane 1:3 to 1:5Gradient polarity; Heptane forces precipitation.[1]High recovery; removing non-polar tar/oils.
3 (Polymorph) Toluene Single

-

stacking interaction with aromatic core.
Obtaining dense, filterable crystals; removing colored impurities.
4 (Rescue) Acetonitrile / Water 9:1High solubility at boil; water acts as strong anti-solvent.[1]Samples that "oil out" in esters.

Troubleshooting Guides (Q&A)

Issue 1: The Product "Oils Out" (Forms a sticky blob instead of crystals)

Diagnosis: The solution is cooling too fast, or the melting point of your impure solid is lower than the temperature where saturation occurs (LLPS - Liquid-Liquid Phase Separation). This is common with methoxy-substituted heterocycles.

Corrective Actions:

  • The "Re-Heat and Seed" Method:

    • Re-dissolve the oil by heating the mixture back to reflux.

    • Add a small amount of compatible good solvent (e.g., 5-10% more Ethanol) to slightly lower the saturation.[1]

    • Cool very slowly (wrap the flask in foil/towel).

    • CRITICAL: When the temperature is ~5-10°C below boiling, add a seed crystal of pure product. If you lack seeds, scratch the glass wall with a glass rod to induce nucleation.[1]

  • Switch to a Higher Boiling Solvent:

    • If using EtOAc (BP 77°C), switch to Toluene (BP 110°C) or Chlorobenzene .[1] A higher boiling point allows you to keep the mixture hot (above the oiling temperature) while adding an anti-solvent dropwise.[1]

Issue 2: Persistent Color (Yellow/Orange Impurities)

Diagnosis: Oxidative coupling byproducts (often azo-linkages or bromination isomers) are trapped in the crystal lattice.[1]

Corrective Actions:

  • Activated Carbon Treatment:

    • Dissolve crude in hot Ethanol or EtOAc.

    • Add Activated Charcoal (5-10 wt%) .

    • Reflux for 15 minutes.

    • Filter hot through a Celite pad.

    • Note: Do not cool before filtration, or product will crystallize in the Celite.

Issue 3: Low Recovery Yield (<50%)

Diagnosis: The product is too soluble in the mother liquor at cold temperatures.[1]

Corrective Actions:

  • Anti-Solvent Crash:

    • After cooling to room temperature, add cold Heptane (if using EtOAc) or Water (if using Ethanol) dropwise until turbidity persists.[1]

    • Cool to -20°C in a freezer for 12 hours.

  • Second Crop:

    • Evaporate the mother liquor to 1/3 volume and repeat the crystallization. Keep this "Crop 2" separate as it will have lower purity.

Standard Operating Procedure (SOP)

Protocol: Recrystallization of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Materials:

  • Crude 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

  • Solvent: Ethyl Acetate (EtOAc) and n-Heptane[1]

  • Equipment: Round bottom flask, reflux condenser, magnetic stir bar, heating mantle.[1]

Workflow:

  • Dissolution:

    • Place crude solid in flask.

    • Add EtOAc (approx. 5 mL per gram of solid).[1]

    • Heat to reflux.

    • Observation: If solid remains, add EtOAc in 1 mL increments until fully dissolved.[1] If dark particles remain, filter hot (see Issue 2 above).[1]

  • Nucleation & Growth:

    • Remove from heat.[2] Let cool to ~60°C.

    • Add n-Heptane dropwise. Stop immediately when a faint cloudiness appears that does not disappear on swirling.

    • Add 1-2 drops of EtOAc to clear the cloudiness (bringing the system to metastable zone width).

  • Crystallization:

    • Allow to cool to room temperature undisturbed (2-3 hours).

    • Visual Check: Look for needles or prisms. If oil droplets form, reheat and add more EtOAc.[1]

    • Once at RT, place in an ice bath (0°C) for 1 hour.

  • Isolation:

    • Filter using a Buchner funnel.

    • Wash cake with cold Heptane/EtOAc (4:1 ratio).

    • Dry under vacuum at 40°C.

Workflow Visualization

RecrystWorkflow Step1 1. Dissolve (Reflux) Solvent: EtOAc Step2 2. Hot Filtration (If colored/insolubles) Step1->Step2 Optional Step3 3. Add Anti-Solvent (Heptane) to Turbidity Step1->Step3 Step2->Step3 Step4 4. Slow Cool RT -> 0°C Step3->Step4 Step5 5. Filter & Wash Cold 4:1 Heptane:EtOAc Step4->Step5

Figure 2: Step-by-step Standard Operating Procedure for the EtOAc/Heptane system.

References

  • General Synthesis of Imidazo[1,2-a]pyridines

    • Heravi, M. M., et al. "Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst."[1][3] Letters in Applied NanoBioScience, vol. 10, no. 2, 2021, pp. 2235-2244.[1]

    • Context: Describes the condensation of 2-aminopyridines with phenacyl bromides and purification via ethanol recrystalliz
  • Crystallization of 6-Bromo Derivatives

    • Dahmani, S., et al. "6-Bromo-1,3-dimethyl-1H-imidazo[4,5-b]pyridin-2(3H)-one."[4] Acta Crystallographica Section E, vol. 66, no. 7, 2010.

    • Context: Explicitly mentions recrystallization of a 6-bromo-imidazo-pyridine derivative from ethyl acetate-hexane (1:3) to afford colorless crystals.[4]

  • Troubleshooting Oiling Out (LLPS)

    • University of York, Chemistry Teaching Labs.[1] "Problems with Recrystallisations: Oiling Out."

    • Context: Mechanistic explanation of oiling out when melting point is low relative to solvent boiling point, and remediation via seeding.[1][5]

  • Physical Properties & Safety

    • EPA CompTox Chemicals Dashboard. "6-Bromo-4H-imidazo[4,5-b]pyridine Properties."
    • Context: Provides solubility estimates and physical property d
    • [1]

Sources

Troubleshooting

Removing palladium impurities from 6-Bromo-5-methoxyimidazo[1,2-a]pyridine products

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with palladium impurity removal from 6-Bromo-5-methoxyimidazo[1,2-a]pyridine products. As a...

Author: BenchChem Technical Support Team. Date: February 2026

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with palladium impurity removal from 6-Bromo-5-methoxyimidazo[1,2-a]pyridine products. As a valued scaffold in medicinal chemistry, ensuring the ultra-high purity of this intermediate is critical for downstream applications and regulatory compliance.[1][2][3] This document provides in-depth troubleshooting advice, detailed experimental protocols, and a comprehensive FAQ section to address common issues encountered during the purification process.

Section 1: Understanding the Challenge - The Nature of Palladium Impurities

The synthesis of 6-Bromo-5-methoxyimidazo[1,2-a]pyridine and its derivatives often involves palladium-catalyzed cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig aminations.[4][5] These powerful synthetic tools, while efficient, can lead to residual palladium in the final product. The nature of these impurities can be complex and varied, including:

  • Soluble Palladium Species: These can be in different oxidation states (Pd(0), Pd(II)) and are often complexed with ligands (e.g., phosphines) or even the product itself. The imidazo[1,2-a]pyridine core, with its nitrogen atoms, can act as a ligand, forming stable complexes with palladium that are difficult to remove.[6][7][8]

  • Colloidal Palladium: Fine, suspended particles of palladium metal (palladium black) can form, which may pass through standard filtration.[6]

  • Heterogeneous Catalyst Leachates: If a supported palladium catalyst is used, leaching of palladium into the reaction mixture can occur.

The primary challenge lies in the fact that a "one-size-fits-all" solution for palladium removal is rare. The optimal strategy is highly dependent on the specific reaction conditions, the nature of the palladium catalyst and ligands used, and the physicochemical properties of the 6-Bromo-5-methoxyimidazo[1,2-a]pyridine product.[9][10]

Section 2: Troubleshooting Guide - A Step-by-Step Approach to Palladium Removal

This guide provides a systematic approach to diagnosing and resolving palladium contamination issues.

Initial Assessment: Quantifying the Problem

Before attempting any purification, it is crucial to determine the level of palladium contamination.

  • Recommended Analytical Technique: Inductively Coupled Plasma Mass Spectrometry (ICP-MS) is the gold standard for quantifying trace metals in active pharmaceutical ingredients (APIs) and intermediates due to its high sensitivity and accuracy.[11][12][13] Atomic Absorption Spectroscopy (AAS) is another viable option.[2]

  • Regulatory Context: The International Council for Harmonisation (ICH) Q3D guideline for elemental impurities sets limits for palladium in pharmaceutical products, which are dependent on the route of administration. For oral administration, the permitted daily exposure (PDE) is 100 µ g/day , which often translates to a concentration limit of 10 ppm in the drug substance.[14]

Scavenger Selection: A Decision-Making Workflow

The choice of palladium scavenger is the most critical step. The following workflow will guide you in selecting the most appropriate scavenger for your specific situation.

Caption: Decision workflow for palladium scavenger selection.

Data-Driven Scavenger Comparison

The following table summarizes the characteristics of common palladium scavengers to aid in your selection process.

Scavenger TypeFunctional GroupPrimary Target SpeciesAdvantagesDisadvantages
Thiol-Functionalized Silica Thiol (-SH), Mercaptotriazine (TMT)Pd(0), Pd(II), especially phosphine complexesHigh efficiency, broad applicability.[15][16][17]Can sometimes introduce sulfur-containing impurities.[10]
Amine-Functionalized Silica Primary, secondary, or tertiary aminesPrimarily Pd(II)Effective for charged palladium species.[18][19]Less effective for Pd(0) or tightly bound complexes.
Activated Carbon Carbon matrix with porous structureBroad spectrum (Pd(0), Pd(II))Cost-effective, good for color removal.[4][5][20]May lead to product loss through non-specific adsorption.[21]
Polymer-Based Scavengers e.g., Polyethyleneimine (PEI)Pd(0), Pd(II)High capacity, can be tailored for specific applications.[18][19][22]May have limited solvent compatibility.

Section 3: Experimental Protocols

The following are generalized protocols that should be optimized for your specific reaction conditions.

Protocol 1: Palladium Scavenging with Thiol-Functionalized Silica (Si-TMT)

This is often a good starting point due to its broad effectiveness.

  • Dissolution: Dissolve the crude 6-Bromo-5-methoxyimidazo[1,2-a]pyridine in a suitable solvent (e.g., THF, DCM, Toluene) at a concentration of 10-50 mg/mL.

  • Scavenger Addition: Add 5-10 equivalents (w/w) of Si-TMT scavenger to the solution.

  • Agitation: Stir the mixture at room temperature for 4-24 hours. Gentle heating (40-50 °C) can sometimes improve efficiency, but should be tested to ensure product stability.

  • Filtration: Filter the mixture through a pad of celite to remove the scavenger. Wash the celite pad with fresh solvent to ensure complete recovery of the product.

  • Analysis: Concentrate the filtrate and analyze the residual palladium content by ICP-MS.

Protocol 2: Palladium Removal with Activated Carbon

A cost-effective option, particularly for larger scale purifications.

  • Dissolution: Dissolve the crude product in a suitable solvent.

  • Carbon Addition: Add 0.1-0.5 times the weight of the crude product in activated carbon.

  • Agitation: Stir the slurry at room temperature or slightly elevated temperature for 2-18 hours.

  • Filtration: Filter the mixture through a celite pad. Be aware that fine carbon particles can be difficult to filter.

  • Analysis: Concentrate the filtrate and analyze for palladium content. Note that some product loss on the carbon is expected.[9]

Section 4: Frequently Asked Questions (FAQs)

Q1: My initial scavenging attempt was unsuccessful. What should I do next?

  • A1: First, re-evaluate your choice of scavenger based on the likely palladium species present. If you used a scavenger targeting Pd(II) and the impurity is primarily Pd(0), it will be ineffective. Consider increasing the equivalents of the scavenger, the reaction time, or the temperature. A combination of scavengers can also be effective. For example, a primary treatment with activated carbon to remove the bulk of the palladium, followed by a polishing step with a more specific silica-based scavenger.[21]

Q2: I am observing significant product loss after using activated carbon. How can I mitigate this?

  • A2: Product loss on activated carbon is due to its high surface area and non-specific adsorption.[21] To minimize this, use the minimum amount of carbon necessary and the shortest effective treatment time. You can perform small-scale optimization experiments to determine the ideal balance. Alternatively, consider a more selective scavenger like functionalized silica.

Q3: Can I use crystallization to remove palladium impurities?

  • A3: Crystallization can be an effective method for palladium removal, especially when combined with a soluble scavenger or chelating agent that helps to keep the palladium in the mother liquor.[11] However, in some cases, palladium complexes can co-crystallize with the product. Therefore, it is essential to analyze the palladium content of the crystallized material.

Q4: The imidazo[1,2-a]pyridine nitrogen seems to be interfering with the scavenging process. What can I do?

  • A4: The nitrogen atoms in the imidazo[1,2-a]pyridine ring can indeed chelate with palladium, making it less accessible to the scavenger.[7][8] In such cases, a scavenger with a very high affinity for palladium, such as those with thiol or trimercaptotriazine (TMT) functional groups, is recommended.[15][16] You may also need to use a larger excess of the scavenger and longer treatment times.

Q5: Are there any rapid, in-process checks for palladium levels before committing to a full ICP-MS analysis?

  • A5: While ICP-MS is the definitive method for final product validation, there are commercially available fluorescence-based detection kits that can provide a rapid, semi-quantitative assessment of palladium levels during process development and scavenger screening.[11][12] These can be a cost-effective way to quickly evaluate the effectiveness of different scavenging methods.

References

  • Selective adsorption and removal of Palladium (Pd). Osaka Gas Chemicals Co., Ltd.
  • Polyethyleneimine-Modified Polymer as an Efficient Palladium Scavenger and Effective Catalyst Support for a Functional Heterogeneous Palladium C
  • Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Organic Process Research & Development.
  • Removal of palladium (Pd)
  • Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients. Sci-Hub.
  • Palladium Detection for API Purific
  • Merck/PITT Collaboration Demonstrates Rapid Method for Evaluation of Residual Palladium. Pharmaceutical Technology.
  • Catalysis-Based Fluorometric Method for Semiquantifying Trace Palladium in Sulfur-Containing Compounds and Ibuprofen. ACS Omega.
  • Separation and Recovery of Platinum and Palladium from Spent Petrochemical Catalysts Using Activated Carbon, Analysis of Two Kin. SciSpace.
  • Polyethyleneimine-Modified Polymer as an Efficient Palladium Scavenger and Effective Catalyst Support for a Functional Heterogeneous Palladium C
  • Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development.
  • Palladium scavenging: From 1% to within ICH limits. Onyx Scientific.
  • Highly Functionalised Sulfur-Based Silica Scavengers for the Efficient Removal of Palladium Species from Active Pharmaceutical Ingredients.
  • Synthesis of Imidazo [1, 2-a] Pyridine Derivatives Using Copper Silicate as an Efficient and Reusable Catalyst. Letters in Applied NanoBioScience.
  • Selective capture of palladium from acid wastewater by thiazole-modified activated carbon: Performance and mechanism. PubMed.
  • Palladium-scavenging self-assembled hybrid hydrogels – reusable highly-active green catalysts for Suzuki–Miyaura cross-coupling reactions.
  • Polyethyleneimine-Modified Polymer as an Efficient Palladium Scavenger and Effective Catalyst Support for a Functional Heterogeneous Palladium C
  • Rhodium and Palladium Metal Scavenging with Carboxen® Synthetic Carbon Adsorbents. Sigma-Aldrich.
  • Technical Support Center: Preventing Catalyst Deactivation in Palladium-C
  • Why palladium metal scavengers are not all the same. Biotage.
  • Silica Gels. Fuji Silysia Chemical.
  • ICH Q3D Elemental Impurities.
  • CHAPTER 16: Palladium Detection Techniques for Active Pharmaceutical Ingredients Prepared via Cross-Couplings. Royal Society of Chemistry.
  • Efficient Palladium Removal Without Compromising Product Yield. Apollo Scientific.
  • ICH guideline Q3D (R2) on elemental impurities. European Medicines Agency.
  • Palladium Extraction Following Metal-Catalyzed Reactions: Recent Advances and Applications in the Pharmaceutical Industry. Organic Process Research & Development.
  • guideline on the specification limits for residues of metal catalysts or metal reagents. European Medicines Agency.
  • Using Metal Scavengers to Remove Trace Metals such as Palladium. Biotage.
  • Proton and Metal Dication Affinities of Tetracyclic Imidazo[4,5-b]Pyridine-Based Molecules: Insights from Mass Spectrometry and. Semantic Scholar.
  • Your trick to remove residual palladium : r/Chempros. Reddit.
  • Synthesis, characterization and catalytic activities of palladium(II)-imidazopyridine. Inorganica Chimica Acta.
  • One-Pot Synthesis of Imidazo[1,2-a]pyridines via Groebke–Blackburn–Bienaymé Reaction. MDPI.

Sources

Reference Data & Comparative Studies

Validation

The Impact of 5-Position Substitution on the Bioactivity of Imidazo[1,2-a]pyridine Derivatives: A Comparative Analysis of 5-Methoxy vs. 5-H Analogs

A Technical Guide for Researchers in Drug Discovery and Development The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of bio...

Author: BenchChem Technical Support Team. Date: February 2026

A Technical Guide for Researchers in Drug Discovery and Development

The imidazo[1,2-a]pyridine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of biological activities, including anticancer, anti-inflammatory, and antimicrobial properties.[1][2] The biological profile of these derivatives can be significantly modulated by substitutions at various positions on the bicyclic ring system. This guide provides an in-depth comparative analysis of the bioactivity of 5-methoxy-substituted imidazo[1,2-a]pyridine derivatives versus their 5-hydrogen (unsubstituted) counterparts. By examining key experimental data, we aim to elucidate the structure-activity relationships (SAR) governed by the nature of the substituent at the 5-position, offering valuable insights for the rational design of more potent and selective therapeutic agents.

Core Structures Under Investigation

The fundamental difference between the two classes of compounds discussed in this guide lies in the substituent at the 5-position of the imidazo[1,2-a]pyridine core.

Chemical structures of 5-H- and 5-methoxy-imidazo[1,2-a]pyridine cores.
  • 5-H-imidazo[1,2-a]pyridine: The parent scaffold with a hydrogen atom at the 5-position.

  • 5-methoxy-imidazo[1,2-a]pyridine: The scaffold bearing a methoxy (-OCH3) group at the 5-position.

The introduction of a methoxy group, an electron-donating substituent, at this position can significantly alter the electronic and steric properties of the molecule, thereby influencing its interaction with biological targets.

Comparative Bioactivity Analysis: A Focus on Anticancer Applications

While direct comparative studies across a wide range of biological activities are limited, compelling evidence from the field of anticancer research highlights the profound impact of the 5-methoxy substituent on potency. A key example is the development of inhibitors targeting the centromere-associated protein E (CENP-E), a kinesin motor protein crucial for chromosome alignment during mitosis and a validated target in oncology.[3]

Case Study: CENP-E Inhibition

In a study focused on developing novel CENP-E inhibitors, researchers synthesized and evaluated a series of imidazo[1,2-a]pyridine derivatives.[4][5] This work provides a valuable, albeit indirect, comparison that underscores the significance of the 5-position substituent.

Initially, a 5-bromo-imidazo[1,2-a]pyridine derivative (compound 7) was identified as a potent CENP-E inhibitor with a half-maximal inhibitory concentration (IC50) of 50 nM .[5] Subsequent optimization efforts, guided by electrostatic potential map analysis and docking models, led to the synthesis of a 5-methoxy-imidazo[1,2-a]pyridine derivative ((+)-(S)-12) .[4][6] This modification resulted in a dramatic increase in inhibitory potency.

Compound5-Position SubstituentTargetIC50Fold Improvement (vs. 5-bromo)
Compound 7 Bromo (-Br)CENP-E50 nM[5]-
(+)-(S)-12 Methoxy (-OCH3)CENP-E3.6 nM[4][6]~14-fold

This remarkable ~14-fold increase in potency strongly suggests that the 5-methoxy group contributes significantly to the binding affinity of the inhibitor to CENP-E. While a direct comparison with a 5-H analog was not reported in this specific study, the data strongly implies that the electronic and/or steric properties of the methoxy group are highly favorable for this particular biological target. The electron-donating nature of the methoxy group may enhance key interactions within the binding pocket of CENP-E.

The superior activity of the 5-methoxy derivative was further demonstrated in cellular assays. Compound (+)-(S)-12 exhibited potent growth inhibition in HeLa cells with a GI50 of 130 nM and demonstrated anti-tumor activity in a human colorectal cancer Colo205 xenograft model.[4][6]

Mechanistic Insights and Signaling Pathways

The anticancer activity of many imidazo[1,2-a]pyridine derivatives stems from their ability to inhibit protein kinases and other crucial enzymes involved in cell proliferation and survival.[1] In the case of the CENP-E inhibitors discussed, the mechanism of action involves the disruption of mitotic progression, leading to cell cycle arrest and ultimately, apoptosis.

Below is a simplified representation of the signaling pathway affected by CENP-E inhibition.

CENP_E_Pathway cluster_mitosis Mitosis Prophase Prophase Metaphase Metaphase Prophase->Metaphase Anaphase Anaphase Metaphase->Anaphase Metaphase->Anaphase Proper alignment satisfies SAC Telophase Telophase Anaphase->Telophase CENP_E CENP-E Chromosome_Alignment Chromosome Alignment at Metaphase Plate CENP_E->Chromosome_Alignment Essential for SAC Spindle Assembly Checkpoint (SAC) CENP_E->SAC Misalignment activates Apoptosis Apoptosis SAC->Apoptosis Prolonged activation leads to 5_methoxy_imidazo_pyridine 5-Methoxy-Imidazo[1,2-a]pyridine Derivative ((+)-(S)-12) 5_methoxy_imidazo_pyridine->CENP_E Inhibits

Caption: Inhibition of CENP-E by 5-methoxy-imidazo[1,2-a]pyridine derivatives disrupts chromosome alignment, leading to prolonged activation of the spindle assembly checkpoint and subsequent apoptosis.

Experimental Protocols

To facilitate further research and validation, we provide a detailed, step-by-step methodology for a key experiment in this area: the in vitro CENP-E ATPase activity assay.

Protocol: In Vitro CENP-E ATPase Activity Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against the ATPase activity of the CENP-E motor domain.

Principle: The ATPase activity of CENP-E is coupled to the oxidation of NADH, which can be measured as a decrease in absorbance at 340 nm.

Materials:

  • Recombinant human CENP-E motor domain

  • Microtubules

  • ATP

  • NADH

  • Phosphoenolpyruvate (PEP)

  • Lactate dehydrogenase (LDH)

  • Pyruvate kinase (PK)

  • Assay buffer (e.g., 25 mM PIPES-KOH, pH 6.8, 2 mM MgCl2, 1 mM EGTA, 1 mM DTT)

  • Test compounds (5-methoxy and 5-H-imidazo[1,2-a]pyridine derivatives)

  • 96-well microplate

  • Spectrophotometer capable of reading absorbance at 340 nm

Workflow:

CENP_E_Assay_Workflow cluster_prep Preparation cluster_assay Assay Execution cluster_analysis Data Analysis Compound_Prep Prepare serial dilutions of test compounds in DMSO Add_Compound Add test compounds or DMSO (control) to wells Compound_Prep->Add_Compound Assay_Mix Prepare assay mix containing buffer, NADH, PEP, LDH, PK, and microtubules Dispense_Mix Dispense assay mix into 96-well plate Assay_Mix->Dispense_Mix Dispense_Mix->Add_Compound Add_Enzyme Add CENP-E motor domain to initiate the reaction Add_Compound->Add_Enzyme Incubate_1 Incubate at room temperature for 10 minutes Add_Enzyme->Incubate_1 Add_ATP Add ATP to start the ATPase reaction Incubate_1->Add_ATP Measure_Absorbance Measure absorbance at 340 nm every minute for 30 minutes Add_ATP->Measure_Absorbance Calculate_Rate Calculate the rate of NADH oxidation (decrease in A340/min) Measure_Absorbance->Calculate_Rate Plot_Data Plot % inhibition vs. compound concentration Calculate_Rate->Plot_Data Determine_IC50 Determine IC50 values using non-linear regression analysis Plot_Data->Determine_IC50

Sources

Comparative

Reference Standard Qualification Guide: 6-Bromo-5-methoxyimidazo[1,2-a]pyridine

Executive Summary In the development of novel kinase inhibitors and next-generation potassium-competitive acid blockers (P-CABs), 6-Bromo-5-methoxyimidazo[1,2-a]pyridine serves as a high-value Key Starting Material (KSM)...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

In the development of novel kinase inhibitors and next-generation potassium-competitive acid blockers (P-CABs), 6-Bromo-5-methoxyimidazo[1,2-a]pyridine serves as a high-value Key Starting Material (KSM) or intermediate.[1] Its structural integrity—specifically the regiochemistry of the methoxy group at the C5 position and the bromine at C6—is critical for downstream Structure-Activity Relationship (SAR) potency.[1]

This guide objectively compares the three tiers of reference materials available to researchers: Certified Reference Materials (CRMs) , In-House Working Standards , and Commercial Reagent Grade supplies. We provide validated protocols to characterize this specific scaffold, addressing its unique analytical challenges such as regioisomer co-elution and moisture hygroscopicity.[1]

Technical Context: The "5-Methoxy" Challenge

The imidazo[1,2-a]pyridine scaffold is ubiquitous in medicinal chemistry, but the 5-methoxy substitution presents specific challenges.

  • Regiochemistry: Synthesis often involves the cyclization of 2-amino-3-methoxypyridine.[1] If the starting material contains 2-amino-5-methoxypyridine (a common impurity), you will generate the 6-bromo-7-methoxy regioisomer.[1]

  • Impact: These isomers often have identical Mass-to-Charge (m/z) ratios and very similar UV spectra, making them indistinguishable by standard LC-MS methods without optimized chromatography or NMR validation.[1]

Comparison of Reference Standard Options

The following table contrasts the three primary sources of reference material for this molecule.

Table 1: Comparative Analysis of Reference Standard Tiers

FeatureOption A: Certified Reference Material (CRM) Option B: In-House Working Standard Option C: Commercial Reagent Grade
Primary Use GMP Release Testing, Method ValidationRoutine QC, In-process ControlEarly Discovery, Synthesis Optimization
Purity (Assay) >99.0% (Mass Balance & qNMR)>98.0% (Chromatographic)~95-97% (Area%)
Traceability ISO 17034 / NIST TraceableTraceable to Primary CRMNone / Batch-dependent
Impurity Profile Fully Quantified (incl.[1] regioisomers)Qualified for specific impuritiesUnknown / Generic "Trace Metals"
Water Content Measured (KF) & FactorizedMeasured (KF)Not typically controlled
Cost High (

)
Moderate (

)
Low ($)
Risk LowLow (if qualified correctly)High (Regioisomer contamination risk)

Qualification Workflow (Self-Validating System)

To transition from a "Commercial Reagent" (Option C) to a "Working Standard" (Option B), you must follow a rigorous qualification workflow.[1] The following diagram outlines the decision tree for qualifying 6-Bromo-5-methoxyimidazo[1,2-a]pyridine.

ReferenceQualification Start Raw Material (Commercial Reagent) Recryst Purification (Recrystallization: EtOH/Water) Start->Recryst PrelimHPLC Preliminary HPLC (Purity > 98.5%?) Recryst->PrelimHPLC StructID Structural ID (1H-NMR, 13C-NMR, MS) PrelimHPLC->StructID Yes Reject Reject / Repurify PrelimHPLC->Reject No RegioCheck Regioisomer Check (NOESY/COSY NMR) StructID->RegioCheck PurityAssay Purity Assignment (Mass Balance Approach) Volatiles Volatiles/Water (TGA / Karl Fischer) PurityAssay->Volatiles ROI Residue on Ignition (Inorganic Impurities) PurityAssay->ROI RegioCheck->PurityAssay FinalCalc Calculate Potency (As-is Basis) Volatiles->FinalCalc ROI->FinalCalc Release Release as Working Standard FinalCalc->Release

Figure 1: Qualification workflow for establishing an In-House Working Standard from crude material. Note the critical "Regioisomer Check" step.

Experimental Protocols

Protocol A: High-Resolution HPLC Purity Method

Objective: Separate the 6-bromo-5-methoxy target from the 6-bromo-7-methoxy regioisomer and the des-bromo precursor.[1]

  • Instrument: UHPLC with PDA Detector (or MS).

  • Column: Waters XSelect CSH C18 (150mm x 3.0mm, 2.5µm) or equivalent.[1]

    • Why: The Charged Surface Hybrid (CSH) particle provides better peak shape for basic pyridine compounds under low pH conditions.[1]

  • Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).[1]

  • Mobile Phase B: Acetonitrile.[1]

  • Gradient:

    • 0-2 min: 5% B (Isocratic hold to elute polar salts)[1]

    • 2-15 min: 5% -> 60% B (Linear gradient)[1]

    • 15-18 min: 60% -> 95% B (Wash)[1]

  • Flow Rate: 0.4 mL/min.[1]

  • Detection: UV @ 254 nm (primary) and 280 nm.[1]

  • System Suitability Requirement: Resolution (Rs) > 1.5 between 6-Bromo-5-methoxyimidazo[1,2-a]pyridine and any adjacent peak.[1]

Protocol B: Structural Validation via NMR (Regioisomer Confirmation)

Objective: Confirm the methoxy group is at position 5, not 7.[1]

  • Solvent: DMSO-d6.

  • Key Diagnostic Signals:

    • H-2 and H-3 (Imidazole ring): Look for two doublets (or broad singlets) around 7.5 - 8.0 ppm.[1]

    • H-7 and H-8 (Pyridine ring):

      • In the 5-methoxy isomer (Target), H-8 and H-7 are adjacent.[1] You should see an ortho-coupling (

        
        ).[1]
        
      • In the 7-methoxy isomer (Impurity), the protons at 5 and 8 are isolated by the methoxy and bromo groups.[1] You will see singlets or weak meta-coupling (

        
        ), but no strong ortho-coupling .[1]
        
    • NOESY Experiment: Irradiate the O-Methyl signal (~4.0 ppm).

      • Target (5-OMe): NOE observed to H-3 (imidazole) or H-7? (H-3 is spatially close to C5).[1]

      • Impurity (7-OMe): NOE observed to H-8.

Calculation of Standard Potency (Mass Balance)

To assign a purity value to your working standard (Option B), do not rely solely on HPLC area %.[1] Use the Mass Balance Equation as defined in ICH Q2/Q7 guidelines:



Example Calculation:

  • HPLC Purity (Area %): 99.2% (0.8% organic impurities)

  • Water (Karl Fischer): 0.3%

  • Residual Solvents (GC-HS): 0.1% (Ethanol)[1]

  • Residue on Ignition (Ash): 0.05%



Note: This "As-is" value is what you must enter into your LIMS or CDS for calculations.[1]

Conclusion & Recommendations

For Early Stage Research , Commercial Reagent Grade (Option C) is acceptable only if you perform a 1H-NMR check to confirm the regioisomer identity.[1]

For GLP Toxicology or GMP Manufacturing , you cannot rely on a Certificate of Analysis from a chemical catalog.[1] You must either:

  • Purchase a Certified Reference Material (Option A) if available.[1]

  • Purchase a large batch of high-quality reagent and fully characterize it as a Working Standard (Option B) using the Mass Balance protocols and NMR validation described above.[1]

Critical Warning: Failure to distinguish the 5-methoxy isomer from the 7-methoxy isomer early in development can lead to erroneous biological data and costly synthesis rework.[1]

References

  • ICH Harmonised Tripartite Guideline. Validation of Analytical Procedures: Text and Methodology Q2(R2). International Council for Harmonisation, 2023.[1][2]

  • U.S. Food and Drug Administration (FDA). Analytical Procedures and Methods Validation for Drugs and Biologics.[1] Guidance for Industry, 2015.[1][3]

  • Bagdi, A.K., et al. Copper-catalyzed synthesis of imidazo[1,2-a]pyridines.[1] Chemical Communications, 2015.[1] (Provides context on cyclization regiochemistry).

  • Takeda Pharmaceutical Company. Patent WO2010134539: Preparation of Pyrrole Derivatives (Vonoprazan).[1] (Illustrates the importance of heterocyclic intermediates in this drug class).

  • National Institute of Standards and Technology (NIST). Reference Materials for Chemical Analysis.[1] (General principles of CRM).

Sources

Safety & Regulatory Compliance

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